C25-140

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of C25-140 in the NF-κB Pathway

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The transcription factor Nuclear Factor-kappa B (NF-κB) is a critical regulator of inflammatory and immune responses.[1] Its constitutive activation is a hallmark of numerous chronic inflammatory and autoimmune diseases, making it a prime target for therapeutic intervention.[1][2] The E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6) is a key node in the canonical NF-κB pathway, integrating signals from various receptors, including those for pro-inflammatory cytokines like IL-1β and TNFα.[1][2][3] C25-140 is a first-in-class, small-molecule inhibitor that directly targets TRAF6, offering a novel strategy for combating NF-κB-driven pathologies.[1][4][5] This document provides a comprehensive overview of the mechanism of action of C25-140, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

The Core Mechanism of Action of C25-140

The canonical NF-κB pathway is held in a latent state in the cytoplasm by inhibitor of κB (IκB) proteins.[6] Upon stimulation by signals such as IL-1β or TNFα, a signaling cascade is initiated that converges on the activation of the IκB kinase (IKK) complex.[6][7] A crucial upstream event for IKK activation is the E3 ligase activity of TRAF6, which, in conjunction with the E2 conjugating enzyme complex Ubc13/Uev1a, generates non-degradative Lysine 63 (K63)-linked polyubiquitin (B1169507) chains.[1][2] These chains act as a scaffold to recruit and activate downstream kinases, including the IKK complex.[7] Activated IKK then phosphorylates IκBα, marking it for K48-linked ubiquitination and subsequent degradation by the proteasome.[6][8][9] The degradation of IκBα unmasks the nuclear localization signal on NF-κB, allowing it to translocate to the nucleus and activate the transcription of target genes.[6][9]

C25-140 exerts its inhibitory effect at a critical upstream juncture in this pathway.

• Direct Binding to TRAF6: C25-140 directly binds to the TRAF6 protein.[5][10] This interaction has been confirmed by nuclear magnetic resonance (NMR) studies.[3][10]

• Inhibition of the TRAF6-Ubc13 Interaction: By binding to TRAF6, C25-140 sterically hinders or allosterically blocks its interaction with the E2 ubiquitin-conjugating enzyme Ubc13.[1][2][5] This disruption is the primary mechanism of action.

• Reduction of TRAF6 E3 Ligase Activity: The prevention of TRAF6-Ubc13 binding effectively inhibits the E3 ligase activity of TRAF6, specifically its ability to generate K63-linked polyubiquitin chains.[1][11] This has been demonstrated through in vitro ubiquitination assays where C25-140 dose-dependently reduces TRAF6 auto-ubiquitination and substrate ubiquitination.[1][10]

• Suppression of Downstream NF-κB Signaling: The inhibition of TRAF6 activity blocks the entire downstream cascade. This leads to:

  • A significant reduction in the phosphorylation of IκBα.[1][10]

  • Stabilization of the IκBα-NF-κB complex in the cytoplasm.

  • Prevention of NF-κB nuclear translocation.

  • Diminished expression of NF-κB target genes, such as ICAM-1 and A20, and reduced secretion of pro-inflammatory cytokines like TNFα, IL-6, and IL-2.[1][10]

This mechanism has been shown to be effective in various cell types, including primary human and murine cells, and in response to multiple stimuli such as IL-1β, TNFα, and T-cell receptor activation.[1][2]

Caption: C25-140 inhibits the NF-κB pathway by blocking TRAF6-Ubc13 interaction.

Data Presentation: Quantitative Effects of C25-140

The inhibitory effects of C25-140 have been quantified across various cellular and in vivo models. The data below is summarized from published studies.[1][10][11]

Table 1: Effect of C25-140 on Protein Interactions and Downstream Signaling

Assay	Cell Type	Stimulation	C25-140 Conc.	Observed Effect	Reference
TRAF6-Ubc13 Interaction	HEK-293T	Ectopic Expression	10-30 µM	Dose-dependent reduction in co-immunoprecipitated Ubc13	[3][10]
TRAF6 Auto-ubiquitination	MEF	IL-1β	10-30 µM	Dose-dependent reduction	[1]
IκBα Phosphorylation	MEF	IL-1β	10-30 µM	Dose-dependent reduction (p < 0.0001)	[1][10]

| IκBα Phosphorylation | Jurkat T-cells | PMA/Ionomycin | 10-30 µM | Dose-dependent reduction (p < 0.01) |[10] |

Table 2: Effect of C25-140 on Gene Expression and Cytokine Production

Assay	Cell Type	Stimulation	C25-140 Conc.	Observed Effect	Reference
Target Gene Expression	MEF	IL-1β	30 µM	Diminished ICAM-1 and A20 mRNA levels (p < 0.05)	[1][10]
Cytokine Secretion	Human PBMCs	IL-1β	30 µM	Reduced secretion of TNFα and IL-6	[1]
Cytokine Secretion	Human PBMCs	LPS	30 µM	Reduced secretion of IL-1β and TNFα	[1]

| Cytokine Secretion | Jurkat T-cells | PMA/Ionomycin | 30 µM | Attenuated IL-2 and TNFα secretion (p < 0.05) |[10] |

Table 3: Selectivity Profile of C25-140

E3 Ligase	Ubiquitin Linkage Type	Effect of C25-140	Reference
TRAF6	K63	Inhibited	[1]
cIAP1	K63	Inhibited	[1][10]
MDM2	K48	Not Impaired	[1][10]
TRIM63	K48	Not Impaired	[10]
RNF4	SUMO-targeted	Not Affected	[1][10]
ITCH	HECT E3 Ligase	Not Inhibited	[1][10]

| E6AP | HECT E3 Ligase | Not Inhibited |[1][10] |

C25-140 demonstrates good selectivity, primarily affecting K63-ubiquitinating RING E3 ligases TRAF6 and cIAP1, while not interfering with K48-linked ubiquitination critical for protein homeostasis.[1] Furthermore, it does not inhibit the activity of various E1 or E2 enzymes.[12]

Caption: Selectivity profile of the small-molecule inhibitor C25-140.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing findings. Below are protocols for key experiments used to characterize the mechanism of C25-140, based on standard laboratory procedures.[1][13][14]

Caption: General experimental workflow for evaluating C25-140 activity.

Protocol 1: Western Blot Analysis of IκBα Phosphorylation

This protocol details the detection of phosphorylated IκBα as a key marker of canonical NF-κB pathway activation.

• Cell Culture and Treatment:

  • Seed Mouse Embryonic Fibroblasts (MEFs) or another suitable cell line in 6-well plates. Culture until they reach 80-90% confluency.

  • Pre-treat the cells with various concentrations of C25-140 (e.g., 10, 20, 30 µM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate the cells with an appropriate agonist (e.g., IL-1β at 10 ng/mL) for a predetermined time (e.g., 15-30 minutes).

• Cell Lysis:

  • Aspirate the media and wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and SDS-PAGE:

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-IκBα (Ser32/36) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Strip and re-probe the membrane for total IκBα and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[14]

Protocol 2: Co-Immunoprecipitation for TRAF6-Ubc13 Interaction

This protocol is used to demonstrate that C25-140 disrupts the physical interaction between TRAF6 and Ubc13 in a cellular context.

• Cell Transfection and Treatment:

  • Seed HEK-293T cells in 10 cm dishes.

  • Transfect the cells with a plasmid encoding an epitope-tagged TRAF6 (e.g., HA-TRAF6).

  • After 24 hours, treat the cells with C25-140 (e.g., 30 µM) or DMSO for 2-4 hours.

• Cell Lysis:

  • Wash cells with ice-cold PBS and lyse in a non-denaturing Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) with protease inhibitors.

  • Clarify the lysate by centrifugation as described in Protocol 1.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with Protein A/G agarose (B213101) beads for 1 hour at 4°C.

  • Incubate a portion of the pre-cleared lysate with an anti-HA antibody (or other tag-specific antibody) overnight at 4°C with gentle rotation.

  • Add fresh Protein A/G agarose beads and incubate for another 2-4 hours to capture the immune complexes.

• Washing and Elution:

  • Wash the beads 3-5 times with Co-IP lysis buffer to remove non-specific binders.

  • Elute the bound proteins by boiling the beads in Laemmli sample buffer.

• Western Blot Analysis:

  • Analyze the eluted samples and a portion of the input lysate by Western Blot as described in Protocol 1.

  • Probe separate membranes with antibodies against endogenous Ubc13 and the HA-tag (to detect immunoprecipitated TRAF6). A decrease in the Ubc13 signal in the C25-140-treated sample indicates disruption of the interaction.

Conclusion

C25-140 is a potent and selective inhibitor of the TRAF6 E3 ubiquitin ligase. Its mechanism of action is well-defined, involving the direct binding to TRAF6 and subsequent disruption of the protein-protein interaction with the E2 enzyme Ubc13.[1][5] This intervention effectively halts the upstream signaling events required for canonical NF-κB activation, leading to a robust anti-inflammatory effect in both cellular and preclinical models of autoimmune disease.[1][10] The targeted nature of C25-140, which avoids broad inhibition of the entire NF-κB pathway or the ubiquitin-proteasome system, makes it a promising therapeutic candidate and a valuable chemical probe for dissecting the role of TRAF6 in health and disease.[1][2]

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. axonmedchem.com [axonmedchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. mdpi.com [mdpi.com]
• 7. New insights into NF-κB regulation and function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. post-translational-modifications-of-i-b-the-state-of-the-art - Ask this paper | Bohrium [bohrium.com]
• 9. Frontiers | Post-translational Modifications of IκBα: The State of the Art [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Unveiling C25-140: A Technical Guide to the TRAF6-Ubc13 Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

C25-140 is a novel, first-in-class small molecule inhibitor that targets the protein-protein interaction between TNF receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating enzyme E2 N (Ubc13). By disrupting this interaction, C25-140 effectively reduces TRAF6 E3 ligase activity, a key process in the activation of the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2][3] This pathway is a cornerstone of inflammatory and immune responses, and its dysregulation is a hallmark of various autoimmune diseases. This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, and key experimental data related to C25-140, presenting a valuable resource for researchers in immunology, drug discovery, and chemical biology.

Chemical Structure and Properties

C25-140 has been identified and characterized with the following properties:

• IUPAC Name: 3-[3,5-dimethyl-1-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-4-yl]-1-[4-(phenylmethyl)-1-piperidinyl]-1-propanone[2]

• CAS Number: 1358099-18-9[2][4][5]

• Molecular Formula: C₂₆H₃₁N₇O[2]

• Molecular Weight: 457.57 g/mol [1]

Chemical Structure:

Mechanism of Action: Inhibition of the TRAF6-Ubc13 Interaction

C25-140 functions as a direct inhibitor of the interaction between the E3 ubiquitin ligase TRAF6 and the E2 ubiquitin-conjugating enzyme Ubc13.[1][3] This interaction is critical for the formation of Lys63-linked ubiquitin chains, a post-translational modification that serves as a scaffold for downstream signaling proteins in the canonical NF-κB pathway.[1] By binding to TRAF6, C25-140 sterically hinders the recruitment of Ubc13, thereby preventing the ubiquitination events necessary for the activation of IκB kinase (IKK) and the subsequent release and nuclear translocation of NF-κB.[1][6]

Signaling Pathway Diagram

The following diagram illustrates the TRAF6-mediated NF-κB signaling pathway and the inhibitory action of C25-140.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 1358099-18-9 | 1358099-18-9 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

The Discovery and Synthesis of C25-140: A First-in-Class TRAF6-Ubc13 Inhibitor for Autoimmune and Inflammatory Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Constitutive activation of the NF-κB signaling pathway is a key driver of chronic inflammation and a variety of autoimmune diseases. The E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6) is a critical node in this pathway, integrating signals from innate immunity, pro-inflammatory cytokines, and antigen receptors. The discovery of C25-140, a novel small-molecule inhibitor, represents a significant advancement in targeting this pathway for therapeutic intervention. C25-140 was identified through a high-throughput screening campaign as a potent and selective inhibitor of the protein-protein interaction between TRAF6 and the E2-conjugating enzyme Ubc13 (ubiquitin-conjugating enzyme E2 N).[1][2] By disrupting this interaction, C25-140 effectively reduces TRAF6 E3 ligase activity, thereby impeding NF-κB activation and downstream inflammatory signaling.[1][3] Preclinical studies in mouse models of psoriasis and rheumatoid arthritis have demonstrated the therapeutic potential of C25-140 in ameliorating disease symptoms.[1] This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of C25-140.

Discovery of C25-140

C25-140 was discovered through a high-throughput screening (HTS) campaign designed to identify small-molecule inhibitors of the TRAF6-Ubc13 protein-protein interaction.[1][2] This interaction is essential for the synthesis of Lys63-linked ubiquitin chains, a critical step in the activation of the canonical NF-κB pathway.[1] The screening assay led to the identification of C25-140 as a promising hit compound that directly binds to TRAF6, thereby disrupting its interaction with Ubc13 and consequently inhibiting its E3 ligase activity.[1][4]

Synthesis of C25-140

The synthesis of C25-140 was performed to ensure high purity for all experimental procedures. While the detailed, step-by-step synthesis protocol is outlined in the supplementary materials of the primary publication, the general approach involves standard organic chemistry techniques.

General Synthesis Conditions: All solvents and reagents were of high purity, with anhydrous solvents used for moisture-sensitive reactions.[1] Glassware was thoroughly dried prior to use.[1] Purification of the final compound and intermediates was achieved through methods such as aqueous work-ups, recrystallizations, and chromatography.[1]

(Note: The detailed, step-by-step synthesis protocol for C25-140, including specific reactants, reaction conditions, and purification methods, is proprietary information contained within the supplementary materials of the originating research publication and is not publicly available in the provided search results.)

Mechanism of Action

C25-140 is a first-in-class small-molecule inhibitor that directly targets the E3 ligase activity of TRAF6.[1][2] Its mechanism of action involves the following key steps:

• Direct Binding to TRAF6: Heteronuclear correlation NMR experiments have confirmed that C25-140 directly binds to TRAF6.[1]

• Inhibition of the TRAF6-Ubc13 Interaction: By binding to TRAF6, C25-140 physically obstructs the interaction between TRAF6 and its cognate E2 enzyme, Ubc13.[1][3] This has been demonstrated through co-immunoprecipitation experiments where C25-140 treatment leads to a dose-dependent reduction in the amount of Ubc13 that co-precipitates with TRAF6.[1]

• Reduction of TRAF6 E3 Ligase Activity: The disruption of the TRAF6-Ubc13 interaction prevents the transfer of ubiquitin and the formation of K63-linked polyubiquitin (B1169507) chains, which is the primary enzymatic function of the TRAF6/Ubc13 complex.[1][5] This leads to a reduction in TRAF6 auto-ubiquitination.[1]

• Impediment of NF-κB Signaling: The inhibition of TRAF6 activity blocks the downstream signaling cascade that leads to the activation of the IKK complex.[1] This, in turn, prevents the phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB.[1] As a result, NF-κB remains sequestered in the cytoplasm and cannot translocate to the nucleus to activate the transcription of pro-inflammatory genes.[1][2]

Quantitative Data

The inhibitory effects of C25-140 have been quantified in various in vitro and in vivo models. The following tables summarize the key quantitative findings.

Parameter	Cell Line/Model	Treatment/Stimulation	Result	Reference
TRAF6-Ubc13 Interaction	HEK293T cells	C25-140 treatment	Dose-dependent reduction in co-immunoprecipitated Ubc13 with TRAF6	[1]
TRAF6 Auto-ubiquitination	Jurkat T cells	PMA/Ionomycin (B1663694) stimulation + C25-140	Dose-dependent reduction in TRAF6 auto-ubiquitination	[1]
IκBα Phosphorylation	Jurkat T cells	PMA/Ionomycin stimulation + C25-140	Dose-dependent decrease in IκBα phosphorylation	[1]
Cytokine Secretion (TNFα)	Jurkat T cells	PMA/Ionomycin stimulation + C25-140	Attenuated TNFα secretion	[1]
Cytokine Secretion (IL-2)	Jurkat T cells	PMA/Ionomycin stimulation + C25-140	Attenuated IL-2 secretion	[1]
Cytokine Secretion (TNFα)	Human PBMCs	IL-1β stimulation + C25-140	Reduced TNFα secretion	[1]
Cytokine Secretion (IL-6)	Human PBMCs	IL-1β stimulation + C25-140	Reduced IL-6 secretion	[1]
H4R3me2s Levels	MDA-MB-231 cells	C25-140 treatment	Dose-dependent decrease in H4R3me2s	[3]

Parameter	Animal Model	Treatment	Result	Reference
Psoriasis Symptoms	Imiquimod-induced psoriasis mouse model	Topical application of C25-140	Amelioration of psoriasis symptoms	[1]
Rheumatoid Arthritis Symptoms	Preclinical mouse model of RA	C25-140 treatment	Dose-dependent improvement of RA symptoms	[1]
Oral Bioavailability	Mice	Intravenous, peroral, and intraperitoneal injection of 10 mg/kg C25-140	Good calculated oral bioavailability	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Co-immunoprecipitation

To assess the effect of C25-140 on the TRAF6-Ubc13 interaction, HEK293T cells were transiently transfected with a plasmid encoding HA-tagged TRAF6. Following transfection, cells were treated with varying concentrations of C25-140 or DMSO as a control. Cells were then lysed, and the lysates were subjected to immunoprecipitation using an anti-HA antibody. The resulting immunoprecipitates were analyzed by Western blotting using antibodies against Ubc13 and TRAF6 to determine the amount of endogenous Ubc13 that co-precipitated with HA-TRAF6.[1]

In Vitro Ubiquitination Assay

The effect of C25-140 on TRAF6 E3 ligase activity was assessed using an in vitro ubiquitination assay. The reaction mixture contained recombinant E1 activating enzyme, E2 conjugating enzyme (Ubc13/Uev1a), ubiquitin, and recombinant TRAF6. The reaction was initiated by the addition of ATP and incubated at 37°C. C25-140 was added at various concentrations to determine its inhibitory effect. The reaction products were then resolved by SDS-PAGE and analyzed by Western blotting using an anti-ubiquitin antibody to visualize the formation of polyubiquitin chains.[1]

Analysis of IκBα Phosphorylation

Jurkat T cells were pre-treated with C25-140 or DMSO before stimulation with PMA (phorbol 12-myristate 13-acetate) and ionomycin to activate T-cell signaling pathways. After stimulation, cells were lysed, and total protein was extracted. Protein lysates were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was then probed with a primary antibody specific for phosphorylated IκBα. A secondary antibody conjugated to horseradish peroxidase was used for detection via chemiluminescence. The total IκBα levels were also measured as a loading control.[1]

Cytokine Secretion Assay (ELISA)

The effect of C25-140 on the secretion of pro-inflammatory cytokines was measured using an enzyme-linked immunosorbent assay (ELISA). Human peripheral blood mononuclear cells (PBMCs) or Jurkat T cells were pre-treated with C25-140 and then stimulated with appropriate agonists (e.g., IL-1β, LPS, or PMA/ionomycin). The cell culture supernatants were collected after a specified incubation period. The concentrations of cytokines such as TNFα, IL-6, and IL-2 in the supernatants were quantified using commercially available ELISA kits according to the manufacturer's instructions.[1]

Psoriasis Mouse Model

The in vivo efficacy of C25-140 was evaluated in an imiquimod (B1671794) (IMQ)-induced psoriasis mouse model. Psoriasis-like skin inflammation was induced by the daily topical application of IMQ cream on the shaved backs and ears of mice. C25-140 was formulated for topical administration and applied to the same areas. Disease severity was assessed daily by scoring erythema, scaling, and skin thickness. At the end of the study, skin samples were collected for histological analysis, and cytokine levels in the skin or serum were measured.[1]

Signaling Pathways and Experimental Workflows

C25-140 Inhibition of the TRAF6-Mediated NF-κB Signaling Pathway

Caption: C25-140 inhibits the TRAF6-mediated NF-κB signaling pathway.

Experimental Workflow for Assessing C25-140 Efficacy

Caption: Workflow for the preclinical evaluation of C25-140.

Conclusion

The discovery of C25-140 as a selective inhibitor of the TRAF6-Ubc13 interaction provides a novel and promising strategy for the treatment of autoimmune and chronic inflammatory diseases. By targeting a key upstream node in the NF-κB signaling pathway, C25-140 offers the potential for broad anti-inflammatory effects. The preclinical data generated to date strongly support its continued development as a therapeutic candidate. This technical guide has summarized the essential information regarding the discovery, synthesis, and biological characterization of C25-140, providing a valuable resource for researchers and drug development professionals in the field of immunology and inflammation.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Effect of C25-140 on Cytokine Signaling: A Technical Guide

Executive Summary: Constitutive activation of cytokine signaling pathways, particularly the NF-κB cascade, is a cornerstone of chronic inflammation and numerous autoimmune diseases. The E3 ubiquitin ligase TNF receptor-associated factor 6 (TRAF6) serves as a critical node, integrating signals from pro-inflammatory cytokine receptors, innate immune receptors, and antigen receptors to activate the canonical NF-κB pathway. The small molecule C25-140 has been identified as a first-in-class inhibitor that directly targets the interaction between TRAF6 and the E2 conjugating enzyme Ubc13 (UBE2N).[1][2] This inhibition prevents the formation of Lys63-linked ubiquitin chains, a crucial step for downstream signal propagation.[1][2] Consequently, C25-140 effectively impedes NF-κB activation across various immune and inflammatory signaling pathways, leading to reduced production of inflammatory cytokines.[1][3] This technical guide provides an in-depth overview of the mechanism of action of C25-140, its quantitative effects on cytokine signaling, and detailed experimental protocols for its study.

Introduction to TRAF6 in Cytokine Signaling

TRAF6 is a unique member of the TRAF family of adapter proteins, functioning as an E3 ubiquitin ligase. It is indispensable for signal transduction from the TNF receptor (TNFR) superfamily and the Interleukin-1 receptor (IL-1R)/Toll-like receptor (TLR) superfamily.[4] Upon receptor stimulation by cytokines like IL-1β or ligands such as LPS, TRAF6 is recruited to the receptor complex. Here, in concert with an E2 ubiquitin-conjugating enzyme complex (Ubc13/Uev1a), TRAF6 catalyzes the formation of K63-linked polyubiquitin (B1169507) chains on itself and other substrates.[1][2] These chains act as a scaffold to recruit and activate downstream kinases, primarily the TAK1 complex, which in turn activates the IKK complex. The IKK complex then phosphorylates the inhibitor of NF-κB (IκBα), leading to its degradation and the subsequent translocation of NF-κB into the nucleus to drive the expression of pro-inflammatory genes. Given its central role, inhibiting TRAF6 activity presents a promising therapeutic strategy for autoimmune and chronic inflammatory diseases.[2][3]

Mechanism of Action of C25-140

Direct Inhibition of the TRAF6-Ubc13 Interaction

C25-140 was discovered through a high-throughput screening effort to identify small molecules that disrupt the protein-protein interaction between TRAF6 and Ubc13.[1][3] The compound directly binds to TRAF6, thereby physically preventing its association with Ubc13.[1][5][6] This action is specific, as it does not impair the interaction of Ubc13 with other proteins like Uev1a or OTUB1.[6] By blocking the formation of the TRAF6-Ubc13 complex, C25-140 effectively halts the synthesis of K63-linked polyubiquitin chains that are essential for signal propagation.[1][6]

Attenuation of NF-κB Signaling

The inhibition of TRAF6 E3 ligase activity by C25-140 has profound downstream consequences on the NF-κB signaling pathway. Treatment with C25-140 leads to a measurable reduction in TRAF6 auto-ubiquitination following stimulation with IL-1β.[1][7] This impairment of the initial scaffolding step prevents the recruitment and activation of downstream kinases. As a result, the phosphorylation of IκBα is significantly diminished, which stabilizes the IκBα/NF-κB complex in the cytoplasm and prevents NF-κB from translocating to the nucleus.[1][7] This ultimately leads to a decrease in the expression of NF-κB target genes responsible for inflammation.[1]

Caption: C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation.

Ex Vivo Efficacy on Primary Human and Murine Cells

C25-140 demonstrates potent inhibitory effects on cytokine signaling in primary immune cells, highlighting its potential for clinical translation.[1]

Inhibition of Pro-inflammatory Cytokine Secretion

Treatment of primary human peripheral blood mononuclear cells (PBMCs) with C25-140 significantly reduces the secretion of key NF-κB-driven inflammatory cytokines.[1] Similarly, in primary murine T cells, C25-140 causes a dose-dependent reduction in IL-2 at both the mRNA and protein levels upon T-cell receptor (TCR) stimulation.[1]

Table 1: Effect of C25-140 on Cytokine Secretion in Human PBMCs

Stimulant	Cytokine Measured	Outcome	Reference
IL-1β	TNFα, IL-6	Reduced Secretion	[1]
LPS	IL-1β, TNFα	Reduced Secretion	[1]

| anti-CD3/CD28 | Various | Reduced Secretion |[1] |

Table 2: Effect of C25-140 on IL-2 Production in Primary Murine T Cells

Stimulation	Analyte	Outcome	Reference
anti-CD3/CD28	IL-2 mRNA	Dose-dependent reduction	[1]

| anti-CD3/CD28 | IL-2 Protein | Dose-dependent reduction |[1] |

Downregulation of Inflammatory Gene Expression

Consistent with its effects on NF-κB activation, C25-140 diminishes the expression of NF-κB target genes. In mouse embryonic fibroblasts (MEFs) stimulated with IL-1β, treatment with C25-140 impairs the upregulation of ICAM-1 and A20 mRNA.[1][7]

Key Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon the findings related to C25-140.

Caption: General experimental workflow for assessing the efficacy of C25-140.

Human PBMC Isolation and Treatment

• Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy human donors using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Cells are cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin/streptomycin, and L-glutamine.

• Treatment: PBMCs are pre-incubated with C25-140 at desired concentrations (e.g., 1-20 µM) or DMSO as a vehicle control for 1-2 hours.

• Stimulation: Cells are then stimulated with agonists such as IL-1β (10 ng/mL), LPS (1 µg/mL), or plate-bound anti-CD3/CD28 antibodies for 24-48 hours.[1]

Enzyme-Linked Immunosorbent Assay (ELISA)

• Sample Collection: After stimulation, cell culture supernatants are collected and centrifuged to remove cellular debris.

• Assay: The concentrations of secreted cytokines (e.g., TNFα, IL-6, IL-1β) are quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Absorbance is read at 450 nm, and cytokine concentrations are calculated based on a standard curve.

Immunoprecipitation and Western Blotting

• Cell Lysis: Cells (e.g., HEK293T overexpressing HA-TRAF6) are treated with C25-140, then lysed in a buffer containing protease and phosphatase inhibitors.[1]

• Immunoprecipitation (IP): For TRAF6-Ubc13 interaction, cell lysates are incubated with an anti-HA antibody overnight, followed by incubation with protein A/G beads.

• Elution and SDS-PAGE: The beads are washed, and immunoprecipitated proteins are eluted, separated by SDS-PAGE, and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then probed with primary antibodies against relevant proteins (e.g., Ubc13, HA, phospho-IκBα, β-Actin).

• Detection: After incubation with HRP-conjugated secondary antibodies, bands are visualized using an enhanced chemiluminescence (ECL) detection system. Densitometric analysis is performed to quantify band intensities.[1][7]

Selectivity Profile

To understand its specificity, C25-140 was tested against a panel of other E3 ligases. The compound was found to also inhibit cIAP1, another E3 ligase that generates K63-linked polyubiquitin chains.[1] However, it did not affect the activity of several other E3 ligases that build different types of polyubiquitin chains, such as MDM2, TRIM63, ITCH, E6AP, and RNF4, indicating a degree of selectivity for TRAF6 and related enzymes.[1]

Therapeutic Potential and Conclusion

The targeted inhibition of the TRAF6-Ubc13 interaction by C25-140 represents a novel and promising strategy for treating inflammatory and autoimmune disorders. By effectively suppressing the activation of the central NF-κB pathway, C25-140 mitigates the production of a broad range of inflammatory mediators.[1] The efficacy of C25-140 has been demonstrated in preclinical mouse models of autoimmune diseases, including psoriasis and rheumatoid arthritis, where it ameliorated inflammation and improved disease outcomes.[1][3][4] C25-140 is a valuable chemical probe for studying the ubiquitin system's role in immune signaling and underscores TRAF6 E3 ligase activity as a druggable target for chronic inflammatory diseases.[2][3]

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism by which TRAF6 Participates in the Immune Regulation of Autoimmune Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TRAF6 Promotes PRMT5 Activity in a Ubiquitination-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

C25-140: A Technical Guide to its Mechanism and Impact on Inflammatory Responses

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the small molecule C25-140, focusing on its mechanism of action and its significant impact on inflammatory signaling pathways. The information presented is collated from key research findings to support further investigation and potential therapeutic development.

Executive Summary

C25-140 is a first-in-class small molecule inhibitor that targets the E3 ligase activity of TNF receptor-associated factor 6 (TRAF6).[1][2][3] It functions by disrupting the crucial protein-protein interaction between TRAF6 and the ubiquitin-conjugating enzyme E2 N (Ubc13).[1][2][3] This inhibition effectively attenuates the canonical NF-κB signaling pathway, a cornerstone of inflammatory and immune responses.[1][2][3][4] C25-140 has demonstrated efficacy in reducing inflammatory responses in various in vitro and in vivo models, including primary human cells and preclinical mouse models of autoimmune diseases such as psoriasis and rheumatoid arthritis.[1][2][3] Its targeted mechanism presents a promising strategy for the development of novel therapeutics for autoimmune and chronic inflammatory conditions.[1]

Core Mechanism of Action: Inhibition of TRAF6-Ubc13 Interaction

The primary mechanism of C25-140 involves the direct binding to TRAF6, which sterically hinders its interaction with Ubc13.[1][5] TRAF6, acting as an E3 ubiquitin ligase, requires Ubc13 to generate Lys63-linked ubiquitin chains.[1][3] These chains act as a scaffold for downstream signaling complexes, leading to the activation of the IKK complex and subsequent activation of NF-κB.[1]

By preventing the TRAF6-Ubc13 association, C25-140 effectively halts the formation of these essential Lys63-linked ubiquitin chains.[1][5] This leads to a dose-dependent reduction in TRAF6 auto-ubiquitination, a critical step for its E3 ligase activity.[1][6] The result is a significant dampening of the entire downstream signaling cascade that leads to NF-κB activation.[1][2]

Signaling Pathway Diagram

The following diagram illustrates the molecular signaling pathway targeted by C25-140.

Caption: C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation.

Quantitative Data on C25-140's Impact

C25-140 has been shown to dose-dependently inhibit key markers of inflammatory signaling across various cell types.

In Vitro Inhibition of TRAF6-Ubc13 Interaction

Assay Type	Cell Line	Treatment	Result	Statistical Significance
Co-immunoprecipitation	HEK293T	C25-140	Dose-dependent reduction in Ubc13 co-precipitated with TRAF6.	p < 0.0001[5]
In Vitro Ubiquitination	Cell-free	C25-140	Dose-dependent reduction in TRAF6-mediated ubiquitin chain formation.	N/A[5]

Effect on Downstream NF-κB Signaling in MEF and Jurkat T-Cells

Cell Type	Stimulation	Measured Endpoint	Treatment	Result	Statistical Significance
MEF Cells	IL-1β	TRAF6 Auto-ubiquitination	C25-140	Dose-dependent reduction.	N/A[1][6]
MEF Cells	IL-1β	IκBα Phosphorylation	C25-140	Significant reduction.	p < 0.0001[1][6]
MEF Cells	IL-1β	Target Gene Expression (ICAM-1, A20)	C25-140	Diminished expression.	p < 0.05 to p < 0.01[6]
Jurkat T-Cells	PMA/Ionomycin	IκBα Phosphorylation	C25-140	Significant reduction.	p < 0.05 to p < 0.01[2][6]
Jurkat T-Cells	PMA/Ionomycin	Cytokine Secretion (IL-2, TNFα)	C25-140	Attenuated secretion.	p < 0.05 to p < 0.01[2][6]

Inhibition of Cytokine Secretion in Primary Human PBMCs

Donor Type	Stimulation	Cytokine Measured	Treatment	Result
Healthy Donors	IL-1β	TNFα, IL-6	C25-140	Reduced secretion.[1]
Healthy Donors	LPS	IL-1β, TNFα	C25-140	Reduced secretion.[1]
Healthy Donors	anti-CD3/CD28	Various NF-κB driven cytokines	C25-140	Reduced secretion.[1]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings.

Co-Immunoprecipitation for TRAF6-Ubc13 Interaction

This protocol is designed to assess the effect of C25-140 on the interaction between TRAF6 and Ubc13 in a cellular context.

• Cell Culture and Transfection: HEK293T cells are cultured to 70-80% confluency. Cells are then transiently transfected with a plasmid expressing HA-tagged TRAF6.

• Compound Treatment: 24 hours post-transfection, cells are treated with a vehicle control (e.g., DMSO) or varying concentrations of C25-140 for a specified duration (e.g., 4-6 hours).

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation: Cell lysates are pre-cleared with protein A/G-agarose beads. An anti-HA antibody is added to the supernatant and incubated overnight at 4°C to capture the HA-TRAF6 protein complexes.

• Complex Capture: Protein A/G-agarose beads are added to pull down the antibody-protein complexes.

• Washing: The beads are washed multiple times with lysis buffer to remove non-specific binding.

• Elution and Western Blot: The protein complexes are eluted from the beads by boiling in SDS-PAGE sample buffer. The eluates are then resolved by SDS-PAGE and transferred to a PVDF membrane.

• Detection: The membrane is probed with primary antibodies against HA (to detect precipitated TRAF6) and endogenous Ubc13. Following incubation with appropriate secondary antibodies, the protein bands are visualized using a chemiluminescence detection system. Densitometry is used for quantification.[5]

Caption: Workflow for co-immunoprecipitation to assess TRAF6-Ubc13 binding.

Imiquimod-Induced Psoriasis Mouse Model

This in vivo model assesses the therapeutic potential of C25-140 in a TRAF6-dependent model of skin inflammation.[1]

• Animal Acclimation: BALB/c mice are acclimated for at least one week before the start of the experiment.

• Induction of Psoriasis: A daily topical dose of imiquimod (B1671794) (IMQ) cream is applied to the shaved backs and right ears of the mice to induce a psoriasis-like skin inflammation. This activates TLR7 signaling, a pathway dependent on TRAF6.[1]

• Compound Application: C25-140, formulated for topical application, is applied twice daily to the same regions as the IMQ. A vehicle control group is treated in parallel. A typical dose is ~1.5 mg/kg per application.[1]

• Disease Scoring: Disease progression is monitored daily by scoring erythema (redness), scaling, and skin thickness. Ear thickness is measured with a caliper.

• Sample Collection: At the end of the study (e.g., day 6), mice are euthanized. Skin and ear samples are collected for histological analysis. Blood samples may be collected for cytokine analysis (e.g., IL-17) via ELISA.[1]

• Data Analysis: The clinical scores, ear thickness measurements, and cytokine levels between the C25-140-treated and vehicle-treated groups are compared statistically.

Caption: Workflow for the in vivo psoriasis mouse model experiment.

Selectivity and Preclinical Profile

C25-140 has been profiled for its selectivity and pharmacokinetic properties. While it effectively inhibits TRAF6, its effects on other E3 ligases have been evaluated. For example, it was found to also inhibit cIAP1, which generates K63-ubiquitin chains, but not E3 ligases that produce K48-ubiquitin chains like MDM2 and TRIM63.[7] Pharmacokinetic studies in mice have shown that C25-140 has good oral bioavailability and appropriate properties for in vivo testing.[1] Importantly, the compound did not substantially affect cell viability at effective concentrations.[1]

Conclusion and Future Directions

C25-140 is a potent and specific inhibitor of the TRAF6-Ubc13 interaction, representing a valuable tool for studying the ubiquitin system's role in immune signaling.[1] Its ability to suppress NF-κB activation and ameliorate disease in preclinical models of psoriasis and rheumatoid arthritis highlights the therapeutic potential of targeting TRAF6 E3 ligase activity.[1][3] Future research should focus on optimizing its selectivity profile, further characterizing its in vivo efficacy and safety, and exploring its potential in a broader range of TRAF6-dependent inflammatory and autoimmune diseases.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism by which TRAF6 Participates in the Immune Regulation of Autoimmune Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Investigating the Targets of C25-140 in Immune Cells: A Technical Guide

Introduction

Constitutive activation of the nuclear factor-kappa B (NF-κB) signaling pathway is a key feature of many chronic inflammatory and autoimmune diseases.[1][2] A critical regulator in this pathway is the TNF receptor-associated factor 6 (TRAF6), an E3 ubiquitin ligase that acts as a central node, connecting signals from innate immunity, pro-inflammatory cytokines, and antigen receptors to the canonical NF-κB pathway.[2][3] The E3 ligase activity of TRAF6, specifically its interaction with the E2-conjugating enzyme complex Ubc13/Uev1a to generate Lys63 (K63)-linked polyubiquitin (B1169507) chains, is essential for propagating these signals.[3][4]

Genetic studies have shown that disrupting the TRAF6-Ubc13 interaction can reduce TRAF6 activity and subsequent NF-κB activation.[2][4] This has made the TRAF6-Ubc13 protein-protein interaction (PPI) an attractive therapeutic target. C25-140 is a novel, first-in-class small-molecule inhibitor discovered through a high-throughput screening campaign.[1] It is designed to specifically block the TRAF6-Ubc13 interaction, thereby inhibiting the E3 ligase activity of TRAF6.[1][4] This technical guide provides an in-depth overview of the molecular targets of C25-140 in immune cells, summarizing key experimental findings, methodologies, and the resulting impact on inflammatory signaling pathways.

Core Mechanism of Action

C25-140 functions by directly interfering with the E3 ligase activity of TRAF6.[1] Nuclear Magnetic Resonance (NMR) studies have confirmed that C25-140 directly binds to TRAF6.[5] This binding physically obstructs the interaction between TRAF6 and the E2-conjugating enzyme Ubc13.[4][5] By preventing this crucial association, C25-140 effectively inhibits the formation of K63-linked polyubiquitin chains, a key step in the activation of downstream signaling cascades.[1][5] The primary consequence of this inhibition is the suppression of the canonical NF-κB pathway, which is pivotal for the expression of numerous pro-inflammatory genes.[1][3] Additionally, C25-140 has been shown to affect the mitogen-activated protein kinase (MAPK) pathway, as evidenced by reduced JNK phosphorylation.[4]

Caption: C25-140 inhibits TRAF6-Ubc13 interaction, blocking NF-κB and MAPK signaling.

Data Presentation: Effects of C25-140 on Immune Cells

C25-140 has demonstrated inhibitory effects across various immune cell types and stimulation contexts.[1] Its efficacy has been validated in cell lines as well as primary human and murine cells.[1][4]

Table 1: Effect of C25-140 on Cytokine Secretion

Cell Type	Stimulus	Cytokine Measured	C25-140 Concentration	Result	Reference
Human PBMCs	IL-1β	TNFα, IL-6	Not specified	Reduced secretion	[1]
Human PBMCs	LPS	IL-1β, TNFα	Not specified	Reduced secretion	[1]
Human PBMCs	anti-CD3/CD28	Not specified	Not specified	Inhibited cytokine signaling	[1]
Jurkat T-cells	PMA/Ionomycin (P/I)	IL-2, TNFα	10 µM, 20 µM	Dose-dependent reduction	[4][6]
Primary Murine CD4+ T-cells	CD3/CD28	IL-2 (protein)	Not specified	Dose-dependent reduction	[1]

Table 2: Effect of C25-140 on Signaling Molecules and Gene Expression

Cell Type	Stimulus	Target Measured	C25-140 Concentration	Result	Reference
MEF cells	IL-1β	TRAF6 auto-ubiquitination	10 µM, 20 µM	Dose-dependent reduction	[1]
MEF cells	IL-1β	IκBα phosphorylation	20 µM	Significant reduction (p<0.0001)	[4][6]
MEF cells	IL-1β	ICAM-1, A20 (mRNA)	20 µM	Diminished expression	[1][6]
Jurkat T-cells	P/I	TRAF6 auto-ubiquitination	10 µM, 20 µM	Dose-dependent reduction	[4][6]
Jurkat T-cells	P/I	IκBα phosphorylation	10 µM, 20 µM	Dose-dependent reduction (p<0.05, p<0.01)	[4][6]
Jurkat T-cells	P/I	JNK phosphorylation	Not specified	Diminished	[4]
Primary Murine CD4+ T-cells	CD3/CD28	IL-2 (mRNA)	Not specified	Dose-dependent reduction	[1]
Murine B-cells	LPS	Proliferation	5 µM, 15 µM, 30-40 µM	Dose-dependent reduction	[7]
Murine B-cells (miR-146a KO)	LPS	IgM Secretion	5 µM, 15 µM, 30-40 µM	Dose-dependent reduction	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon these findings. The following protocols are synthesized from the cited research.[1][4][5]

Cell Culture and Stimulation

• Cell Lines: Mouse Embryonic Fibroblasts (MEFs) and human Jurkat T-cells were cultured in standard media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Primary Cells: Human Peripheral Blood Mononuclear Cells (PBMCs) were isolated from healthy donors using Ficoll-Paque density gradient centrifugation. Primary mouse CD4+ T-cells were isolated from spleens and lymph nodes.

• Pre-treatment: Cells were pre-incubated with C25-140 (at specified concentrations) or DMSO (vehicle control) for 1-2 hours before stimulation.

• Stimulation:

  • MEF Cells: Stimulated with IL-1β (10 ng/mL) or TNFα (20 ng/mL).

  • Jurkat T-cells: Stimulated with PMA (50 ng/mL) and Ionomycin (1 µM).

  • PBMCs: Stimulated with IL-1β (10 ng/mL), LPS (100 ng/mL), or plate-bound anti-CD3/CD28 antibodies.

  • Primary Mouse T-cells: Stimulated with anti-CD3/CD28 antibodies.

Caption: General experimental workflow for assessing C25-140 activity in immune cells.

Co-Immunoprecipitation (Co-IP) and Western Blotting

• Purpose: To assess the TRAF6-Ubc13 interaction and downstream protein phosphorylation.

• Protocol:

  • Cells (e.g., HEK-293T ectopically expressing HA-TRAF6) were treated and stimulated as described above.[5]

  • Cells were lysed in IP buffer (e.g., Tris-HCl, NaCl, EDTA, NP-40 with protease and phosphatase inhibitors).

  • For Co-IP, lysates were incubated with an anti-HA antibody overnight, followed by incubation with Protein A/G beads.

  • Immunoprecipitates or whole-cell lysates were resolved by SDS-PAGE.

  • Proteins were transferred to a PVDF membrane.

  • Membranes were blocked (e.g., with 5% non-fat milk or BSA in TBST) and incubated with primary antibodies (e.g., anti-Ubc13, anti-p-IκBα, anti-TRAF6, anti-β-Actin) overnight at 4°C.

  • After washing, membranes were incubated with HRP-conjugated secondary antibodies.

  • Bands were visualized using an enhanced chemiluminescence (ECL) substrate and imaged. Densitometry was used for quantification.[4][6]

Enzyme-Linked Immunosorbent Assay (ELISA)

• Purpose: To quantify secreted cytokine levels in cell culture supernatants.

• Protocol:

  • Culture supernatants were collected after cell stimulation.

  • Commercially available ELISA kits (e.g., for TNFα, IL-6, IL-2) were used according to the manufacturer's instructions.

  • Briefly, supernatants were added to antibody-coated microplates.

  • A biotin-conjugated detection antibody was added, followed by a streptavidin-HRP conjugate.

  • A substrate solution (e.g., TMB) was added to develop color.

  • The reaction was stopped, and absorbance was measured at 450 nm using a microplate reader.

  • Cytokine concentrations were calculated based on a standard curve.[1]

Quantitative Real-Time PCR (qRT-PCR)

• Purpose: To measure the mRNA expression levels of NF-κB target genes.

• Protocol:

  • Total RNA was extracted from treated and stimulated cells using a suitable kit (e.g., RNeasy Kit).

  • cDNA was synthesized from the RNA template using a reverse transcriptase kit.

  • qRT-PCR was performed using a thermal cycler with SYBR Green master mix and gene-specific primers (e.g., for ICAM-1, A20, IL-2).

  • The relative expression of target genes was calculated using the ΔΔCt method, normalized to a housekeeping gene (e.g., GAPDH or Actin).[1]

Summary and Conclusion

C25-140 is a potent and specific small-molecule inhibitor that targets the protein-protein interaction between the E3 ligase TRAF6 and the E2 enzyme Ubc13.[1][4] By directly binding to TRAF6, it prevents the K63-linked polyubiquitination events that are essential for activating downstream inflammatory signaling, primarily the canonical NF-κB pathway.[3][5] The inhibitory action of C25-140 has been demonstrated in a variety of immune cells, including T-cells, B-cells, and PBMCs, where it effectively reduces the production of inflammatory cytokines and the expression of NF-κB target genes upon diverse stimuli.[1][7] These findings highlight that inhibiting TRAF6 E3 ligase activity with a molecule like C25-140 is a promising therapeutic strategy for combating autoimmune and chronic inflammatory diseases.[2][4] The data and protocols presented in this guide serve as a comprehensive resource for researchers investigating TRAF6 signaling and developing novel immunomodulatory therapies.

Caption: Logical flow from C25-140's molecular target to its therapeutic potential.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism by which TRAF6 Participates in the Immune Regulation of Autoimmune Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of T-independent B-cell responses by microRNA-146a - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the pharmacokinetics of C25-140

An In-depth Technical Guide to the Pharmacokinetics of C25-140

Introduction

C25-140 is a first-in-class, orally active small-molecule inhibitor that targets the protein-protein interaction between the E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6) and the E2-conjugating enzyme Ubc13 (ubiquitin-conjugating enzyme E2 N).[1][2][3] By directly binding to TRAF6, C25-140 effectively blocks the formation of lysine (B10760008) 63 (K63)-linked polyubiquitin (B1169507) chains, a critical step in the activation of the canonical NF-κB signaling pathway.[1][4] This pathway is a cornerstone of immune and inflammatory responses.[5][6] The dysregulation of NF-κB signaling is a hallmark of numerous autoimmune and chronic inflammatory diseases.[1] Consequently, C25-140 has demonstrated therapeutic potential in preclinical mouse models of psoriasis and rheumatoid arthritis, positioning it as a promising candidate for combating autoimmunity.[1][6]

This technical guide provides a comprehensive overview of the pharmacokinetics (PK) and associated methodologies for C25-140, intended for researchers, scientists, and professionals in the field of drug development.

Mechanism of Action: Inhibition of the TRAF6-Ubc13 Signaling Axis

C25-140 functions by impeding the activation of the NF-κB pathway. This pathway is initiated by various upstream signals, such as those from pro-inflammatory cytokines (e.g., IL-1β, TNFα), innate immune receptors (e.g., Toll-like receptors), and antigen receptors.[1][6] Upon receptor stimulation, TRAF6 is recruited and, in complex with Ubc13, catalyzes the synthesis of K63-linked polyubiquitin chains.[1] These chains serve as a scaffold for downstream signaling proteins, leading to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB transcription factor to translocate into the nucleus, where it drives the expression of inflammatory genes.[1][5]

C25-140 specifically disrupts the initial interaction between TRAF6 and Ubc13, thereby preventing the entire downstream signaling cascade.[1][3]

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. axonmedchem.com [axonmedchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro TRAF6 Inhibition by C25-140

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the in vitro characterization of C25-140, a small molecule inhibitor of TNF receptor-associated factor 6 (TRAF6). C25-140 directly targets the E3 ubiquitin ligase activity of TRAF6 by disrupting its interaction with the E2 conjugating enzyme Ubc13.[1][2][3] This inhibition effectively attenuates downstream signaling pathways, most notably the activation of NF-κB, a key regulator of inflammatory and immune responses.[1][2][4]

Mechanism of Action

TRAF6 is a critical E3 ubiquitin ligase that, in conjunction with the E2 enzyme Ubc13/Uev1a, catalyzes the formation of lysine (B10760008) 63 (K63)-linked polyubiquitin (B1169507) chains. These chains act as a scaffold to recruit and activate downstream signaling components, leading to the activation of transcription factors such as NF-κB. C25-140 was identified through a high-throughput screen as an inhibitor of the TRAF6-Ubc13 protein-protein interaction.[1][3] Subsequent studies have shown that C25-140 directly binds to TRAF6, thereby preventing its association with Ubc13 and consequently inhibiting its auto-ubiquitination and the ubiquitination of its substrates.[2][3]

dot

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TRAF6 Promotes PRMT5 Activity in a Ubiquitination-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: C25-140 in a Psoriasis Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psoriasis is a chronic autoimmune inflammatory skin disease characterized by hyperproliferation of keratinocytes and infiltration of immune cells. The NF-κB signaling pathway plays a crucial role in the pathogenesis of psoriasis, making it a key target for therapeutic intervention. C25-140 is a novel small molecule inhibitor that targets the E3 ligase activity of TNF receptor-associated factor 6 (TRAF6) by disrupting its interaction with the E2-conjugating enzyme Ubc13.[1][2][3] This inhibition effectively impedes the activation of the canonical NF-κB pathway, which is a hallmark of chronic inflammation and autoimmune diseases.[1][3][4] Preclinical studies in an imiquimod-induced psoriasis mouse model have demonstrated that topical application of C25-140 can significantly ameliorate disease symptoms, highlighting its potential as a therapeutic agent for psoriasis.[1][4]

Mechanism of Action

C25-140 directly binds to TRAF6, an E3 ubiquitin ligase, and inhibits its interaction with the ubiquitin-conjugating enzyme Ubc13.[2] This interaction is essential for the formation of Lys63-linked ubiquitin chains, a critical step in the signal propagation for inflammatory and immune responses that lead to the activation of the NF-κB pathway.[1][3] By blocking the TRAF6-Ubc13 interaction, C25-140 reduces TRAF6 E3 ligase activity, thereby downregulating NF-κB activation and the subsequent expression of pro-inflammatory cytokines.[1][2][3]

C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation.

Data Presentation

The efficacy of C25-140 in the imiquimod-induced psoriasis mouse model was assessed by daily scoring of disease parameters and measurement of IL-17 cytokine levels at the end of the study.[1][4] The results demonstrate a significant improvement in all measured clinical scores and a reduction in pro-inflammatory cytokine levels in C25-140-treated mice compared to the control group.[1][4]

Parameter	Control Group (IMQ only)	C25-140 Treated Group (IMQ + C25-140)	Statistical Significance
Cumulative Score	Increased over time	Significantly reduced	p < 0.001
Thickness Score	Increased over time	Significantly reduced	p < 0.01
Scaling Score	Increased over time	Significantly reduced	p < 0.001
Erythema Score	Increased over time	Significantly reduced	p < 0.0001
IL-17 Cytokine Levels	Elevated	Significantly decreased	p < 0.05

Data summarized from Brenke et al., 2018. The values represent the overall trend and statistical significance reported in the study. For detailed daily scores, refer to the original publication.[1][4]

Experimental Protocols

Imiquimod-Induced Psoriasis Mouse Model

This model is widely used due to its convenience, low cost, and ability to replicate key features of human psoriasis.[5]

Materials:

• Mice (e.g., BALB/c or C57BL/6)[4][5]

• Imiquimod (B1671794) cream (5%)

• C25-140 solution

• Vehicle control for C25-140

• Calipers for measuring ear thickness

• Scoring system for erythema, scaling, and thickness

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the experiment.

• Hair Removal: On day 0, shave the dorsal back skin of the mice.

• Induction of Psoriasis: Apply a daily topical dose of 62.5 mg of imiquimod cream to the shaved back and the right ear for 6 consecutive days.[1][4]

• Treatment:

  • Divide mice into a control group and a C25-140 treatment group (n=8 per group).[4]

  • Topically apply C25-140 (at a final dose of ~1.5 mg/kg per application) or vehicle control to the same areas (back and ear) twice daily.[1]

• Monitoring and Scoring:

  • Monitor the mice daily for signs of inflammation.

  • Score the severity of erythema, scaling, and skin thickness on the back skin daily using a scale of 0 to 4 (0: none; 1: slight; 2: moderate; 3: marked; 4: very marked).[4]

  • The cumulative score is the sum of the individual scores for erythema, scaling, and thickness.[4]

  • Measure ear thickness daily using calipers.

• Sample Collection: On day 6, euthanize the mice and collect samples from the ear and back skin for further analysis.[1][4]

Experimental workflow for the imiquimod-induced psoriasis mouse model.

Cytokine Measurement by ELISA

Materials:

• Collected ear tissue

• Lysis buffer

• ELISA kit for IL-17

• Plate reader

Procedure:

• Tissue Homogenization: Homogenize the collected ear tissue in an appropriate lysis buffer.

• Centrifugation: Centrifuge the homogenates to pellet cellular debris.

• Supernatant Collection: Collect the supernatant containing the proteins.

• ELISA: Perform an ELISA for IL-17 according to the manufacturer's instructions.

• Data Analysis: Determine the concentration of IL-17 in each sample using a standard curve and normalize to the total protein concentration.

Conclusion

C25-140 demonstrates significant therapeutic potential for psoriasis by targeting the TRAF6-Ubc13 interaction and subsequently inhibiting the pro-inflammatory NF-κB signaling pathway. The experimental protocols outlined provide a robust framework for evaluating the in vivo efficacy of C25-140 and similar compounds in a well-established psoriasis mouse model. The presented data underscores the importance of TRAF6 E3 ligase activity in the pathogenesis of psoriasis and validates it as a promising target for the development of novel anti-psoriatic therapies.[1][6]

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of psoriasis mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for C25-140 in Murine Rheumatoid Arthritis Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by systemic inflammation, synovial hyperplasia, and progressive joint destruction.[1][2] A key signaling pathway implicated in the pathogenesis of RA is the nuclear factor kappa-B (NF-κB) pathway, which orchestrates the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules.[3][4] The E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6) is a critical upstream regulator of canonical NF-κB activation in response to stimuli from innate immunity receptors, pro-inflammatory cytokines like IL-1β, and antigen receptors.[3][5]

C25-140 is a first-in-class, small-molecule inhibitor that specifically targets the protein-protein interaction between TRAF6 and the E2 ubiquitin-conjugating enzyme Ubc13 (UBE2N).[3][6] This interaction is essential for the synthesis of Lys63-linked ubiquitin chains that act as a scaffold for downstream signaling components, leading to NF-κB activation.[3] By binding directly to TRAF6, C25-140 blocks its E3 ligase activity, thereby impeding NF-κB activation and subsequent inflammatory responses.[3][5] Preclinical studies have demonstrated that C25-140 can ameliorate inflammation and improve disease outcomes in mouse models of autoimmunity, including rheumatoid arthritis, making it a valuable tool for research and a potential therapeutic strategy.[3][6]

These application notes provide a detailed protocol for the administration of C25-140 in the collagen-induced arthritis (CIA) mouse model, a standard and widely used preclinical model that shares immunological and pathological features with human RA.[7][8]

Mechanism of Action: C25-140 Signaling Pathway

C25-140 exerts its anti-inflammatory effects by inhibiting the TRAF6-Ubc13 interaction, a key step in activating the NF-κB signaling cascade. Upon stimulation by pro-inflammatory signals (e.g., IL-1β binding to its receptor), TRAF6 is recruited and activated, leading to its auto-ubiquitination via Lys63-linked chains, a process dependent on the Ubc13/Uev1a E2 complex. This ubiquitination event serves as a platform to recruit and activate the IKK complex, which then phosphorylates IκBα.[3][9] Phosphorylated IκBα is targeted for degradation, releasing the NF-κB dimer to translocate into the nucleus and initiate the transcription of pro-inflammatory genes, including cytokines like TNF-α and IL-6.[9][10] C25-140 directly interferes with the initial TRAF6-Ubc13 binding, preventing the entire downstream cascade.[3][5]

Caption: C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation.

Experimental Protocols

Collagen-Induced Arthritis (CIA) Mouse Model

The CIA model is a widely used T-cell dependent model for studying RA, recapitulating key features such as synovitis, pannus formation, and joint erosion.[7][8]

Materials:

• Male DBA/1 mice, 8-10 weeks old

• Bovine Type II Collagen (CII) solution (2 mg/mL in 0.05 M acetic acid)

• Complete Freund’s Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis

• Incomplete Freund’s Adjuvant (IFA)

• Syringes and needles (27G)

Protocol:

• Primary Immunization (Day 0):

  • Prepare an emulsion of equal volumes of CII solution and CFA. Ensure a stable emulsion is formed.

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse. The final dose is 100 µg of CII per mouse.

• Booster Immunization (Day 21):

  • Prepare an emulsion of equal volumes of CII solution and IFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail. The final dose is 100 µg of CII per mouse.

• Monitoring:

  • Begin monitoring mice for signs of arthritis daily from Day 21.

  • Clinical signs typically appear between Day 24 and Day 28.[1]

  • Assess and score arthritis severity as described in the "Assessment and Endpoints" section.

C25-140 Administration Protocol

Treatment with C25-140 should commence upon the appearance of clinical signs of arthritis.

Materials:

• C25-140 compound

• Vehicle (e.g., DMSO, PEG400, or as determined by solubility studies)

• Syringes and needles for administration (e.g., intraperitoneal - IP)

Protocol:

• Randomization: Once mice develop discernible arthritis (e.g., clinical score ≥ 2), randomize them into treatment groups (Vehicle control, C25-140 low dose, C25-140 high dose, positive control if applicable).[1]

• Preparation of Dosing Solution: Prepare fresh dosing solutions of C25-140 in the chosen vehicle daily.

• Administration:

  • Route: Intraperitoneal (IP) injection is a common systemic route for small molecules in this model. Note: In a psoriasis model, C25-140 was effective via topical application twice daily (~1.5 mg/kg per application), highlighting its potential for different delivery routes.[6][11]

  • Dosage: A dose-ranging study is recommended. Based on its efficacy in other models, a starting point could be in the range of 1-10 mg/kg, administered once or twice daily.

  • Duration: Continue treatment for a predefined period, typically 14-21 days, while monitoring disease progression.

Experimental Workflow

The following diagram outlines the typical timeline for a CIA study involving C25-140 administration.

Caption: Experimental timeline for the C25-140 efficacy study in a CIA mouse model.

Assessment and Endpoints

Consistent and blinded assessment is crucial for robust data.

• Clinical Arthritis Score: Score each paw on a scale of 0-4, for a maximum score of 16 per mouse.[1]

  • 0: No swelling or erythema.

  • 1: Mild swelling and/or erythema confined to the tarsals or ankle.

  • 2: Moderate swelling and erythema extending from the ankle to the tarsals.

  • 3: Severe swelling and erythema extending from the ankle to the metatarsal joints.

  • 4: Maximal swelling, erythema, and ankylosis of the joint.

• Paw Thickness: Measure the thickness of the hind paws using a digital caliper every 2-3 days.

• Histopathology: At the study endpoint, collect hind paws, fix, decalcify, and embed in paraffin. Stain sections with Hematoxylin and Eosin (H&E) to assess inflammation, synovial hyperplasia, and cartilage/bone erosion.[12]

• Cytokine Analysis: Collect serum at the endpoint to measure levels of key pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6, IL-17) using ELISA or multiplex assays.[13][14]

• Biomarker Analysis: Analyze tissue or serum for markers of NF-κB pathway activation, such as phosphorylated IκBα.[3][9]

Data Presentation and Expected Results

C25-140 treatment is expected to dose-dependently ameliorate the signs of RA in the CIA model.[3] The following tables summarize the expected quantitative outcomes.

Table 1: Expected Effect of C25-140 on Clinical Parameters in CIA Mice

Treatment Group	Mean Arthritis Score (Day 42)	Mean Paw Thickness (mm, Day 42)	Histological Score (Inflammation & Bone Erosion)
Naive (No Disease)	0	~1.5	0
Vehicle Control	High (e.g., 10-12)	Significant Increase (e.g., >3.0)	Severe
C25-140 (Low Dose)	Moderate Reduction	Moderate Reduction	Moderate
C25-140 (High Dose)	Significant Reduction	Near-normal	Minimal

| Positive Control | Significant Reduction | Near-normal | Minimal |

Table 2: Expected Effect of C25-140 on Pro-Inflammatory Cytokine Levels

Treatment Group	Serum TNF-α (pg/mL)	Serum IL-6 (pg/mL)	Serum IL-17 (pg/mL)
Naive (No Disease)	Baseline	Baseline	Baseline
Vehicle Control	Highly Elevated	Highly Elevated	Highly Elevated
C25-140 (Low Dose)	Moderately Decreased	Moderately Decreased	Moderately Decreased
C25-140 (High Dose)	Significantly Decreased	Significantly Decreased	Significantly Decreased

| Positive Control | Significantly Decreased | Significantly Decreased | Significantly Decreased |

Note: The values in the tables are illustrative of expected trends. Actual results will vary based on specific experimental conditions.

Conclusion

C25-140 is a potent and specific inhibitor of the TRAF6 E3 ligase activity, representing a targeted approach to suppress inflammation in autoimmune diseases like rheumatoid arthritis.[3][6] The protocols outlined here provide a framework for evaluating the efficacy of C25-140 in the preclinical CIA mouse model. Careful execution of the model, consistent administration, and blinded, quantitative assessment of endpoints will yield valuable insights into the therapeutic potential of targeting the TRAF6-Ubc13 interaction for the treatment of RA.

References

• 1. dovepress.com [dovepress.com]
• 2. Overview of mechanisms and novel therapies on rheumatoid arthritis from a cellular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Studies of Pathogenesis of Rheumatoid Arthritis with Collagen-Induced and Collagen Antibody-Induced Arthritis Models: New Insight Involving Bacteria Flora - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Autoimmune Arthritis Preclinical Models | ChemPartner [chempartner.com]
• 9. researchgate.net [researchgate.net]
• 10. Recent advances of NFATc1 in rheumatoid arthritis-related bone destruction: mechanisms and potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ubiquitin specific peptidase 13 protects against inflammation-associated joint injury in collagen-induced rheumatoid arthritis mice by targeting TRAF6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pro-inflammatory cytokine blockade attenuates myeloid expansion in a murine model of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytokines in the pathogenesis of rheumatoid arthritis: new players and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Administration of C25-140 for In Vivo Research

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive guide for the preparation and administration of the small molecule inhibitor C25-140 for in vivo experimental models. It includes detailed protocols, formulation recipes, and supporting data derived from published literature and supplier information.

Introduction

C25-140 is a first-in-class, selective small-molecule inhibitor of the protein-protein interaction between TNF receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating enzyme E2 N (Ubc13)[1][2]. TRAF6 is a critical E3 ligase that, upon activation, interacts with Ubc13 to generate Lys63-linked ubiquitin chains. This process is a key step in activating downstream signaling pathways, most notably the canonical NF-κB pathway, which regulates immune and inflammatory responses[3][4]. By blocking the TRAF6-Ubc13 interaction, C25-140 effectively reduces NF-κB activation and subsequent inflammatory cytokine secretion[3][5].

Due to its mechanism, C25-140 is a valuable tool for studying the role of TRAF6 in autoimmune and inflammatory diseases. Preclinical studies have shown its efficacy in mouse models of rheumatoid arthritis and psoriasis[2][3]. Like many small molecule inhibitors, C25-140 has poor aqueous solubility, necessitating a carefully designed formulation to ensure bioavailability and consistent results in in vivo experiments. This note details a validated protocol for its preparation and administration.

Mechanism of Action

C25-140 directly binds to TRAF6, sterically hindering its interaction with the E2 conjugating enzyme Ubc13. This prevents the formation of K63-linked polyubiquitin (B1169507) chains on TRAF6 itself and other substrates, which are essential for the recruitment and activation of downstream kinases that ultimately lead to NF-κB activation[6].

Figure 1: Mechanism of C25-140 Inhibition.

Physicochemical and Solubility Data

Proper formulation begins with understanding the compound's basic properties. C25-140 is a solid organic molecule with limited solubility in aqueous solutions but good solubility in organic solvents like DMSO.

Table 1: Physicochemical Properties of C25-140

Property	Value	Reference
Chemical Name	3-[3,5-Dimethyl-1-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-4-yl]-1-[4-(phenylmethyl)-1-piperidinyl]-1-propanone	[5][7]
Molecular Formula	C₂₆H₃₁N₇O	[7]
Molecular Weight	457.57 g/mol	[1][5]
CAS Number	1358099-18-9	[7][8]
Appearance	Solid	[7]
Purity	≥98%	[5][7]

| Solubility | DMSO: 41-92 mg/mLEthanol: ~9.2 mg/mLMethanol: Soluble |[1][7][8] |

Note: The solubility in DMSO can be affected by absorbed moisture. It is critical to use fresh, anhydrous DMSO for preparing stock solutions.[1]

Recommended Formulation for In Vivo Administration

For systemic administration (e.g., intraperitoneal or intravenous), a multi-component vehicle is required to keep C25-140 in solution upon injection into the aqueous physiological environment. The following vehicle is recommended for achieving a clear, stable solution.

Table 2: Recommended Vehicle for Injectable C25-140 Formulation

Component	Purpose	Final Concentration (%)
DMSO	Primary Solvent	5%
PEG300	Co-solvent / Vehicle	40%
Tween® 80	Surfactant / Emulsifier	5%
ddH₂O or Saline	Diluent / Vehicle	50%

This formulation is based on a protocol provided by Selleck Chemicals.[1]

Experimental Protocol: Preparation of C25-140 for Intraperitoneal (i.p.) Injection

This section provides a step-by-step methodology for preparing a C25-140 solution for in vivo use. All steps should be performed in a sterile environment (e.g., a laminar flow hood) to prevent contamination.

Materials and Equipment

• C25-140 powder

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300), sterile

• Tween® 80 (Polysorbate 80), sterile

• Sterile deionized water (ddH₂O) or sterile 0.9% Saline

• Sterile, conical microcentrifuge tubes and polypropylene (B1209903) tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

• Sterile syringes and needles (e.g., 27G) for administration

Workflow Diagram

Figure 2: Workflow for C25-140 Formulation.

Step-by-Step Preparation Protocol

This protocol is for preparing a final volume of 1 mL . Adjust volumes proportionally as needed. The final solution should be prepared fresh and used immediately for best results[1].

• Prepare Stock Solution:

  • Weigh the required amount of C25-140 powder.

  • Dissolve it in 50 µL of anhydrous DMSO. Vortex or sonicate briefly if needed to ensure it is fully dissolved and the solution is clear. This will be your concentrated stock.

• Add Co-Solvent:

  • To the DMSO stock solution, add 400 µL of PEG300.

  • Vortex thoroughly until the solution is homogeneous and clear.

• Add Surfactant:

  • Add 50 µL of Tween® 80 to the mixture.

  • Vortex again until the solution is homogeneous and clear.

• Final Dilution:

  • Slowly add 500 µL of sterile saline or ddH₂O to the mixture while vortexing. This dropwise addition is crucial to prevent precipitation of the compound.

  • The final volume will be 1 mL.

• Final Inspection:

  • Visually inspect the final solution. It should be a clear, precipitate-free liquid. If any cloudiness or precipitate is observed, the solution should not be used.

Example Calculation: 10 mg/kg Dose

• Animal weight: 25 g (0.025 kg)

• Desired dose: 10 mg/kg

• Total C25-140 needed per animal: 10 mg/kg * 0.025 kg = 0.25 mg

• Injection volume: Assume 100 µL (0.1 mL) per animal

• Required concentration of dosing solution: 0.25 mg / 0.1 mL = 2.5 mg/mL

To prepare 1 mL of this 2.5 mg/mL solution, you would start by dissolving 2.5 mg of C25-140 powder in 50 µL of DMSO and then proceed with the protocol as described above.

Administration and Dosing in Preclinical Models

C25-140 has been successfully administered in mice via multiple routes. The dosage and frequency depend on the specific disease model and experimental design.

Table 3: Published In Vivo Dosing Regimens for C25-140

Administration Route	Dosage	Frequency	Animal Model	Reference
Intraperitoneal (i.p.)	6, 10, and 14 mg/kg	Twice daily	Collagen-Induced Arthritis (CIA) in mice	[3][8]
Topical	~1.5 mg/kg	Twice daily	Imiquimod-induced psoriasis in mice	[3][7]
Intravenous (i.v.)	10 mg/kg	Single dose	Pharmacokinetic study in mice	[8][9]

| Oral (p.o.) | 10 mg/kg | Single dose | Pharmacokinetic study in mice |[8] |

Pharmacokinetic Profile

Pharmacokinetic studies in mice provide insight into the absorption, distribution, metabolism, and excretion (ADME) of C25-140. These parameters confirm its suitability for in vivo use[9].

Table 4: Pharmacokinetic Parameters of C25-140 in Mice (10 mg/kg Dose)

Route	Cₘₐₓ (µg/mL)	AUC (ng·min/mL)	t₁/₂ (min)	Vd (L/kg)	Reference
Intravenous (i.v.)	9.7	274,083	80.6	4.13	[8]
Intraperitoneal (i.p.)	4.2	100,000	184.0	25.6	[8]
Oral (p.o.)	3.4	124,034	127.3	13.3	[8]

Cₘₐₓ: Maximum plasma concentration; AUC: Area under the curve; t₁/₂: Half-life; Vd: Volume of distribution.

Safety and Handling

• C25-140 is for research use only[5].

• Follow standard laboratory safety procedures. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle the powder in a well-ventilated area or chemical fume hood to avoid inhalation.

• Refer to the Safety Data Sheet (SDS) for complete safety and handling information[7].

References

• 1. selleckchem.com [selleckchem.com]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRAF6 Promotes PRMT5 Activity in a Ubiquitination-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C25-140 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Application Notes: C25-140 in Primary Human Cell Studies

Introduction

C25-140 is a novel small-molecule inhibitor that targets the E3 ubiquitin ligase TNF receptor-associated factor 6 (TRAF6).[1] It functions by disrupting the crucial protein-protein interaction between TRAF6 and the E2-conjugating enzyme Ubc13 (also known as UBE2N).[1][2] This interaction is essential for the synthesis of Lys63-linked (K63) ubiquitin chains, a non-degradative ubiquitination event that serves as a scaffold for recruiting downstream signaling proteins.[2][3] By inhibiting this step, C25-140 effectively impedes the activation of multiple inflammatory and immune signaling pathways, most notably the canonical NF-κB pathway.[1][4] These application notes provide a comprehensive overview of the use of C25-140 in primary human cell studies, focusing on its utility for researchers in immunology and drug development.

Mechanism of Action

TRAF6 is a critical signaling hub that integrates signals from various receptors, including the Toll-like receptor (TLR) superfamily, the IL-1 receptor (IL-1R), and T-cell receptors (TCR).[3] Upon receptor activation, TRAF6 is recruited and activated, leading to its auto-ubiquitination through the formation of K63-linked chains, a process dependent on the Ubc13/Uev1a E2 enzyme complex.[1][3] These ubiquitin chains act as a platform to recruit and activate the TAK1 kinase complex, which in turn activates the IKK complex. The IKK complex then phosphorylates the inhibitor of κB (IκBα), leading to its degradation and the subsequent release and nuclear translocation of the NF-κB transcription factor.[1][5]

C25-140 directly binds to TRAF6, physically blocking its interaction with Ubc13.[1][6] This action specifically inhibits TRAF6 E3 ligase activity and the formation of K63-linked ubiquitin chains without significantly affecting other E3 ligases or cell viability at effective concentrations.[1][7] The result is a potent suppression of TRAF6-mediated downstream signaling, preventing the activation of NF-κB and the expression of its target pro-inflammatory genes.[1][4]

Data Presentation: Efficacy of C25-140 in Primary Human PBMCs

C25-140 has demonstrated significant efficacy in reducing inflammatory responses in primary human peripheral blood mononuclear cells (PBMCs) from healthy donors.[1] The following tables summarize the observed effects on cytokine secretion following different stimuli.

Table 1: Effect of C25-140 on IL-1β-Stimulated Cytokine Secretion in Human PBMCs [1]

Cytokine	Stimulant	C25-140 Concentration	Observed Effect
TNFα	IL-1β	Dose-dependent	Reduction in secretion
IL-6	IL-1β	Dose-dependent	Reduction in secretion

Table 2: Effect of C25-140 on LPS-Stimulated Cytokine Secretion in Human PBMCs [1]

Cytokine	Stimulant	C25-140 Concentration	Observed Effect
TNFα	LPS	Dose-dependent	Reduction in secretion
IL-1β	LPS	Dose-dependent	Reduction in secretion

Table 3: Effect of C25-140 on T-Cell Receptor (TCR)-Stimulated Cytokine Secretion in Human PBMCs [1]

Cytokine	Stimulant	C25-140 Concentration	Observed Effect
TNFα	anti-CD3/CD28	Dose-dependent	Reduction in secretion
IL-2	anti-CD3/CD28	Dose-dependent	Reduction in secretion

Experimental Protocols

Protocol 1: Analysis of C25-140 on Innate Immune Signaling in Primary Human PBMCs

This protocol details the steps to assess the inhibitory effect of C25-140 on cytokine production in human PBMCs stimulated with ligands for IL-1R (IL-1β) or TLRs (LPS).

Materials:

• Ficoll-Paque PLUS

• Roswell Park Memorial Institute (RPMI) 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• C25-140 (resuspended in DMSO)

• Recombinant Human IL-1β or Lipopolysaccharide (LPS)

• Human TNFα and IL-6 ELISA kits

• 96-well cell culture plates

Methodology:

• PBMC Isolation: Isolate PBMCs from whole blood of healthy donors using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.

• Cell Culture: Resuspend isolated PBMCs in complete RPMI 1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin) and count the cells.

• Cell Seeding: Seed the PBMCs in a 96-well plate at a density of 2 x 10⁵ cells per well.

• C25-140 Treatment: Prepare serial dilutions of C25-140 in complete medium. Pre-treat the cells by adding the desired final concentrations of C25-140 (e.g., 10 µM, 20 µM, 30 µM). Include a DMSO vehicle control. Incubate for 1-2 hours at 37°C, 5% CO₂.[1]

• Cell Stimulation: Following pre-treatment, stimulate the cells by adding either IL-1β (final concentration, e.g., 10 ng/mL) or LPS (final concentration, e.g., 100 ng/mL) to the appropriate wells.[1] Include an unstimulated control.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the supernatant from each well.

• Cytokine Quantification: Measure the concentration of secreted TNFα and IL-6 in the supernatants using commercial ELISA kits, following the manufacturer's instructions.

Protocol 2: Analysis of C25-140 on Adaptive Immune Signaling in Primary Human PBMCs

This protocol is designed to evaluate the effect of C25-140 on T-cell activation by measuring cytokine production following TCR stimulation.

Materials:

• All materials from Protocol 1

• Anti-CD3 and anti-CD28 antibodies (plate-bound or soluble)

• Human IL-2 and TNFα ELISA kits

Methodology:

• PBMC Isolation and Seeding: Follow steps 1-3 from Protocol 1. If using plate-bound antibodies, coat the 96-well plate with anti-CD3 antibody (e.g., 1-5 µg/mL) prior to cell seeding.

• C25-140 Treatment: Pre-treat the cells with C25-140 or DMSO vehicle control as described in step 4 of Protocol 1.[1]

• TCR Stimulation: Stimulate the T-cells within the PBMC population by adding soluble anti-CD28 antibody (e.g., 1-2 µg/mL) to the wells (the anti-CD3 antibody will already be plate-bound).[1]

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• Supernatant Collection: Collect the cell culture supernatants as described in step 7 of Protocol 1.

• Cytokine Quantification: Determine the concentrations of secreted IL-2 and TNFα using specific ELISA kits according to the manufacturer's protocols.

Visualizations: Signaling Pathways and Workflows

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism by which TRAF6 Participates in the Immune Regulation of Autoimmune Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Measuring Cytokine Reduction by C25-140 Using an ELISA Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

C25-140 is a potent and specific small molecule inhibitor of the TNF receptor-associated factor 6 (TRAF6)-ubiquitin-conjugating enzyme 13 (Ubc13) interaction. This interaction is a critical node in the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a central role in the inflammatory response. By disrupting the formation of lysine (B10760008) 63 (K63)-linked polyubiquitin (B1169507) chains, C25-140 effectively impedes the downstream signaling cascade that leads to the transcription and secretion of various pro-inflammatory cytokines.[1][2] This application note provides a detailed protocol for measuring the reduction of key cytokines, such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), Interleukin-2 (IL-2), and Interleukin-17 (IL-17), in response to C25-140 treatment using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA).

Mechanism of Action of C25-140

C25-140 directly binds to TRAF6, an E3 ubiquitin ligase, and sterically hinders its interaction with the E2 ubiquitin-conjugating enzyme complex, Ubc13/Uev1A.[2][3] This enzymatic step is essential for the synthesis of K63-linked polyubiquitin chains, which act as a scaffold for the recruitment and activation of downstream signaling components, including the IκB kinase (IKK) complex. Activated IKK then phosphorylates the inhibitor of κB (IκBα), leading to its ubiquitination and subsequent proteasomal degradation. The degradation of IκBα releases NF-κB, allowing it to translocate to the nucleus and initiate the transcription of genes encoding pro-inflammatory cytokines.[2][3] By inhibiting the initial TRAF6-Ubc13 interaction, C25-140 effectively suppresses this entire signaling cascade, resulting in a dose-dependent reduction in the production of inflammatory mediators.[4][5]

Data Presentation: C25-140 Dose-Dependent Cytokine Reduction

The following table summarizes the quantitative data on the efficacy of C25-140 in reducing the secretion of various cytokines in different cell types and models.

Cell Type/Model	Cytokine	Stimulant	C25-140 Concentration (µM)	% Inhibition (approx.)	Reference
Jurkat T-cells	IL-2	Phorbol 12-myristate 13-acetate (PMA)/Ionomycin	10	~40%	[5]
Jurkat T-cells	TNF-α	PMA/Ionomycin	10	~50%	[5]
Human Peripheral Blood Mononuclear Cells (PBMCs)	TNF-α	Lipopolysaccharide (LPS)	30	Significant Reduction	[4]
Human Peripheral Blood Mononuclear Cells (PBMCs)	IL-6	IL-1β	30	Significant Reduction	[4]
Psoriasis Mouse Model	IL-17	Imiquimod (IMQ)	Topical Application (~1.5 mg/kg)	>50%	[1]

Note: "Significant Reduction" indicates that the referenced study reported a statistically significant decrease in cytokine levels but did not provide a precise percentage of inhibition.

Experimental Protocols

Cell Culture and Treatment

• Cell Seeding: Seed cells (e.g., Jurkat T-cells, human PBMCs) in a 96-well culture plate at a density of 1 x 10^6 cells/mL in a final volume of 100 µL of complete culture medium.

• C25-140 Pre-treatment: Prepare a stock solution of C25-140 in DMSO. Dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 20, 50 µM). Add the diluted C25-140 or vehicle control (DMSO) to the cells and pre-incubate for 1-2 hours at 37°C in a humidified 5% CO2 incubator.

• Stimulation: Following pre-treatment, add the appropriate stimulant to induce cytokine production. For example:

  • Jurkat T-cells: Stimulate with PMA (50 ng/mL) and Ionomycin (1 µM).

  • Human PBMCs: Stimulate with LPS (1 µg/mL) or IL-1β (10 ng/mL).

• Incubation: Incubate the plate for 18-24 hours at 37°C in a humidified 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 10 minutes. Carefully collect the cell-free supernatants for cytokine analysis. Supernatants can be stored at -80°C if not used immediately.[6]

Sandwich ELISA Protocol for Cytokine Quantification

This protocol provides a general guideline for a sandwich ELISA. It is essential to refer to the specific instructions provided with the commercial ELISA kit being used.

Materials:

• ELISA plate pre-coated with capture antibody specific for the target cytokine (e.g., anti-human TNF-α).

• Recombinant cytokine standard.

• Biotin-conjugated detection antibody specific for the target cytokine.

• Streptavidin-Horseradish Peroxidase (HRP) conjugate.

• Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Assay Diluent (e.g., PBS with 1% BSA).

• TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate Solution.

• Stop Solution (e.g., 2N H2SO4).

• Microplate reader capable of measuring absorbance at 450 nm.

Procedure:

• Reagent Preparation: Prepare all reagents, including standards, wash buffer, and antibodies, according to the kit manufacturer's instructions. Create a standard curve by performing serial dilutions of the recombinant cytokine standard in Assay Diluent.

• Sample Addition: Add 100 µL of standards, control, and collected cell culture supernatants to the appropriate wells of the ELISA plate.

• Incubation: Cover the plate and incubate for 2 hours at room temperature.

• Washing: Aspirate the contents of the wells and wash each well four times with 300 µL of Wash Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any remaining buffer.

• Detection Antibody Addition: Add 100 µL of the diluted biotin-conjugated detection antibody to each well.

• Incubation: Cover the plate and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as described in step 4.

• Streptavidin-HRP Addition: Add 100 µL of the diluted Streptavidin-HRP conjugate to each well.

• Incubation: Cover the plate and incubate for 20-30 minutes at room temperature, protected from light.

• Washing: Repeat the washing step as described in step 4.

• Substrate Development: Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed in the standards.

• Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to yellow.

• Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Plot a standard curve of the absorbance values (Y-axis) against the corresponding concentrations of the cytokine standards (X-axis).

  • Determine the concentration of the target cytokine in the samples by interpolating their absorbance values from the standard curve.

  • Calculate the percentage of cytokine reduction in the C25-140-treated samples compared to the vehicle-treated, stimulated control.

Mandatory Visualizations

Caption: C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Structural studies of NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TRAF6 Autoubiquitination-Independent Activation of the NFκB and MAPK Pathways in Response to IL-1 and RANKL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

C25-140 Technical Support Center: Troubleshooting Solubility Issues

This technical support center provides guidance for researchers, scientists, and drug development professionals who are using C25-140 and encountering solubility challenges. The following information is designed to address common issues and provide clear protocols for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of C25-140?

A1: The most highly recommended solvent for preparing a stock solution of C25-140 is dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4] It is crucial to use a fresh, anhydrous (water-free) bottle of DMSO, as the compound's solubility can be significantly reduced in the presence of moisture.[2][4] For some applications, ethanol (B145695) and methanol (B129727) have also been reported as viable solvents, although the achievable concentration is lower than with DMSO.[1][3]

Q2: I am observing precipitation when I dilute my C25-140 DMSO stock solution into my aqueous cell culture medium. How can I prevent this?

A2: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds like C25-140. This occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. Here are several strategies to mitigate this issue:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is kept low, typically below 1%, to minimize solvent-induced toxicity and solubility issues.[5]

• Use Co-solvents (for in vivo applications): For animal studies, formulations including co-solvents like PEG300 and surfactants like Tween80 can improve solubility and bioavailability.[4]

• Sonication: If you observe precipitation in your final solution, gentle sonication can help to redissolve the compound.[2][5]

• Stepwise Dilution: Instead of a single large dilution, try a serial dilution approach. First, dilute your concentrated DMSO stock into a smaller volume of your aqueous medium, ensuring it is well-mixed, before adding it to the final volume.

Q3: What are the maximum concentrations of C25-140 in common solvents?

A3: The solubility of C25-140 can vary slightly between suppliers and batches. However, the following table summarizes the generally reported maximum concentrations.

Solvent	Max Concentration (mg/mL)	Max Concentration (mM)	Notes
DMSO	22.88 - 92	50 - 201.06	Use of fresh, anhydrous DMSO is highly recommended for optimal solubility.[1][2][4]
Ethanol	4.58 - 92	10 - 201.06
Methanol	Soluble	Soluble	Specific concentration limits are not always provided, but it is a viable solvent.[3]

Note: The molecular weight of C25-140 is 457.57 g/mol , which is used for the mM conversions.[1]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of C25-140 in DMSO

• Weigh the Compound: Accurately weigh out the desired amount of C25-140 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.58 mg of C25-140 (Molecular Weight: 457.57 g/mol ).

• Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the C25-140 powder.

• Dissolve the Compound: Gently vortex or sonicate the solution until the C25-140 is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.[4]

Visualizing Experimental Workflows and Signaling Pathways

Troubleshooting C25-140 Solubility Issues

Caption: A troubleshooting workflow for addressing solubility issues with C25-140.

C25-140 Mechanism of Action: Inhibition of the TRAF6-Ubc13-NF-κB Signaling Pathway

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]

Potential off-target effects of C25-140 in cellular assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of C25-140 in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of C25-140?

A1: C25-140 is a small-molecule inhibitor that targets the protein-protein interaction between TNF receptor-associated factor 6 (TRAF6) and the ubiquitin-conjugating enzyme E2 N (Ubc13).[1][2] By binding directly to TRAF6, C25-140 blocks the formation of Lys63-linked polyubiquitin (B1169507) chains, which are crucial for the activation of the NF-κB signaling pathway.[1][3][4] This inhibition has been shown to be effective in various immune and inflammatory signaling pathways.[1][2]

Q2: What are the known off-target effects of C25-140?

A2: The primary known off-target effect of C25-140 is the inhibition of cellular inhibitor of apoptosis protein 1 (cIAP1).[1][5] Similar to TRAF6, cIAP1 is an E3 ligase that generates Lys63-linked polyubiquitin chains.[1] It is important to note that C25-140 has been shown to not inhibit several other E3 ligases, including MDM2, TRIM63, ITCH, E6AP, and RNF4.[1][6] This off-target activity on cIAP1 may contribute to the overall therapeutic effect in autoimmune and inflammatory diseases, as TNFα signaling, which cIAP1 is involved in, plays a significant role in these conditions.[1]

Q3: In which signaling pathways has C25-140 shown activity?

A3: C25-140 has been demonstrated to impede NF-κB activation in response to several stimuli, including:

• Interleukin-1β (IL-1β)[1]

• Tumor necrosis factor-alpha (TNFα)[1][5]

• Lipopolysaccharide (LPS)[1]

• T-cell receptor (TCR) activation via PMA/ionomycin or CD3/CD28 stimulation[1]

Q4: Does C25-140 affect cell viability?

A4: Studies have shown that C25-140 does not significantly affect the viability or cell cycle phases of Jurkat T cells at effective concentrations.[1] However, it is always recommended to perform cell viability assays (e.g., CellTiter-Glo®) with your specific cell type and experimental conditions to rule out cytotoxicity.[1]

Troubleshooting Guides

Issue: Unexpected Phenotype Observed After C25-140 Treatment

If you observe a cellular phenotype that is not consistent with the known on-target effects of inhibiting the TRAF6-Ubc13 interaction, it may be due to an off-target effect.

Troubleshooting Workflow for Investigating Unexpected Phenotypes

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing C25-140 Concentration for Maximum TRAF6 Inhibition

Welcome to the technical support center for the novel TRAF6 inhibitor, C25-140. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on effectively utilizing C25-140 in your experiments and to address common challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for C25-140?

A1: C25-140 is a first-in-class small molecule inhibitor that directly targets the E3 ubiquitin ligase activity of TRAF6.[1][2][3] It functions by binding to TRAF6 and disrupting its crucial interaction with the E2 ubiquitin-conjugating enzyme Ubc13 (also known as UBE2N).[1][4][5] This blockage prevents the formation of Lys63-linked polyubiquitin (B1169507) chains, which are essential for the downstream signaling cascades that activate the canonical NF-κB and other inflammatory pathways.[1][2]

Q2: What are the expected downstream effects of TRAF6 inhibition by C25-140?

A2: Inhibition of the TRAF6-Ubc13 interaction by C25-140 leads to several measurable downstream effects. These include a dose-dependent reduction in TRAF6 auto-ubiquitination, decreased phosphorylation of IκBα, and consequently, diminished expression of NF-κB target genes such as ICAM-1 and A20.[1][4] Additionally, C25-140 has been shown to reduce the phosphorylation of JNK, a key component of the MAPK signaling pathway.[1]

Q3: In which experimental systems has C25-140 been validated?

A3: C25-140 has been successfully utilized in a variety of experimental models, including:

• Cell Lines: HEK293T, Mouse Embryonic Fibroblasts (MEFs), and Jurkat T-cells.[1][6]

• Primary Cells: Primary human peripheral blood mononuclear cells (PBMCs) and primary murine CD4+ T cells.[1]

• In Vivo Models: Preclinical mouse models of psoriasis and rheumatoid arthritis have demonstrated the efficacy of C25-140 in ameliorating disease symptoms.[1][2][4]

Q4: What is a recommended starting concentration for C25-140 in cell-based assays?

A4: A good starting point for cell-based assays is in the range of 10-30 µM.[3] Studies have shown that C25-140 does not exhibit significant cytotoxicity in MEF and Jurkat T-cells at concentrations up to 50 µM.[1][6] However, the optimal concentration is cell-type and experiment-dependent, so a dose-response curve is highly recommended to determine the IC50 for your specific system. More recent research has employed concentrations of 30µM and 60µM for treatment durations of 12 to 24 hours.[7]

Q5: Are there any known off-target effects of C25-140?

A5: While C25-140 is considered fairly selective for the TRAF6-Ubc13 interaction, some off-target activity has been reported.[3] One study indicated that C25-140 also inhibits the activity of cIAP1, another E3 ligase that generates Lys63-linked polyubiquitin chains.[6] It is important to consider potential off-target effects when interpreting your data. The potency of C25-140 has been described as "low" in some contexts, which may necessitate higher concentrations and increase the likelihood of off-target interactions.[8]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or low inhibition of TRAF6 activity observed.	Suboptimal C25-140 Concentration: The concentration of C25-140 may be too low for your specific cell type or experimental conditions.	Perform a dose-response experiment to determine the optimal inhibitory concentration (e.g., 1 µM to 50 µM).
Poor Cell Permeability: The compound may not be efficiently entering the cells.	Increase incubation time. Ensure the final DMSO concentration is consistent across all conditions and ideally below 0.5%.
Inactive Compound: The C25-140 may have degraded.	Ensure proper storage of the compound as recommended by the supplier. Use a freshly prepared stock solution for each experiment.
High cell death observed after treatment.	Cytotoxicity: Although generally low, C25-140 may exhibit toxicity at high concentrations or in sensitive cell lines.	Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration of C25-140 for your specific cells. Use concentrations well below the toxic threshold.
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Ensure the final solvent concentration is non-toxic to your cells (typically <0.5% for DMSO). Include a vehicle-only control.
Inconsistent results between experiments.	Variability in Cell Culture: Cell passage number, confluency, and overall health can affect experimental outcomes.	Use cells within a consistent and low passage number range. Seed cells at a consistent density and ensure they are in the logarithmic growth phase.
Variability in Reagent Preparation: Inconsistent preparation of C25-140 stock solutions or other reagents.	Prepare a large batch of C25-140 stock solution, aliquot, and store appropriately to ensure consistency across multiple experiments.
Unexpected changes in unrelated signaling pathways.	Off-Target Effects: C25-140 may be inhibiting other proteins, such as cIAP1.[6]	If possible, use a secondary, structurally distinct TRAF6 inhibitor to confirm that the observed phenotype is due to on-target inhibition. Alternatively, use genetic approaches like siRNA or CRISPR to validate the role of TRAF6 in your observed effect.

Quantitative Data Summary

Table 1: In Vitro and In-Cellular Inhibitory Effects of C25-140

Experimental System	Assay	Stimulus	C25-140 Concentration	Observed Effect	Reference
In Vitro	Ubiquitination Assay	-	Dose-dependent	Reduction of TRAF6-mediated ubiquitin chain formation.	[1][4][5]
HEK293T Cells	Co-immunoprecipitation	-	Dose-dependent	Reduced interaction between ectopically expressed HA-TRAF6 and endogenous Ubc13.	[1][4]
MEF Cells	Western Blot	IL-1β	Dose-dependent	Reduction of endogenous TRAF6 auto-ubiquitination.	[1][4]
MEF Cells	Western Blot	IL-1β	Dose-dependent	Decreased phosphorylation of IκBα.	[1][4]
Jurkat T-cells	Western Blot	PMA/Ionomycin	Dose-dependent	Reduction of endogenous TRAF6 auto-ubiquitination.	[1]
Jurkat T-cells	Western Blot	PMA/Ionomycin	Dose-dependent	Decreased phosphorylation of IκBα.	[1]
Primary Human PBMCs	Cytokine Secretion Assay	IL-1β	Not specified	Reduced secretion of TNFα and IL-6.	[1]
Primary Human PBMCs	Cytokine Secretion Assay	LPS	Not specified	Reduced secretion of IL-1β and TNFα.	[1]

Experimental Protocols

Protocol 1: In-Cell Western Blot for TRAF6 Auto-ubiquitination and IκBα Phosphorylation

This protocol is adapted from methodologies described in studies investigating C25-140.[1]

• Cell Culture and Treatment:

  • Plate cells (e.g., MEFs or Jurkat T-cells) at an appropriate density and allow them to adhere or recover overnight.

  • Pre-treat the cells with varying concentrations of C25-140 (e.g., 0, 10, 20, 40 µM) or a vehicle control (DMSO) for 2 hours.

  • Stimulate the cells with an appropriate agonist (e.g., 10 ng/mL IL-1β for MEFs, or PMA/ionomycin for Jurkat T-cells) for the indicated time (e.g., 15-30 minutes).

• Cell Lysis:

  • Wash the cells once with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on an appropriate percentage acrylamide (B121943) gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against TRAF6, phospho-IκBα, total IκBα, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of ubiquitinated TRAF6 and phospho-IκBα to the loading control and/or total protein levels.

Visualizations

Caption: TRAF6 signaling pathway and the inhibitory action of C25-140.

Caption: General experimental workflow for testing C25-140 efficacy.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. TRAF6 Promotes PRMT5 Activity in a Ubiquitination-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]

Stability and proper storage conditions for C25-140

Technical Support Center: C25-140

This guide provides researchers, scientists, and drug development professionals with essential information on the stability and proper storage of C25-140 to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid C25-140?

For long-term storage, solid C25-140 should be stored at -20°C.[1][2] Under these conditions, the compound is stable for at least three to four years.[1][2]

Q2: How should I store C25-140 once it is dissolved in a solvent?

Stock solutions of C25-140 should be aliquoted to avoid repeated freeze-thaw cycles.[2] For long-term stability, it is recommended to store these aliquots at -80°C, where they can be stable for up to one year.[2] For shorter periods, storage at -20°C is possible, but stability is reduced to approximately one month.[2]

Q3: In which solvents is C25-140 soluble?

C25-140 is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), ethanol, and methanol.[1] Solubility in DMSO has been reported to be as high as 92 mg/mL (201.06 mM) and up to 50 mM, while in ethanol, it is soluble up to 10 mM.[2] It is advisable to use fresh, high-purity solvents to avoid degradation.

Q4: Can I store C25-140 at room temperature?

No, long-term storage at room temperature is not recommended. While the compound may be shipped at room temperature in the continental US, it should be stored at -20°C upon receipt to ensure its stability.[1]

Q5: I left my C25-140 solution at room temperature for a few hours. Is it still usable?

While short-term exposure to room temperature may not significantly degrade the compound, it is best to minimize such occurrences. The stability of C25-140 in solution at room temperature is not well-documented. For critical experiments, it is recommended to use a freshly thawed aliquot or prepare a new solution.

Q6: Are there any known incompatibilities for C25-140?

Specific chemical incompatibilities are not extensively documented in the available literature. However, as a general precaution, avoid strong acids, bases, and oxidizing agents. It is also important to use high-purity solvents, as impurities can affect the stability of the compound. For instance, moisture-absorbing DMSO can reduce solubility.[2]

Stability and Storage Data

Parameter	Condition	Recommended Storage	Stability
Form	Solid (Powder)	-20°C	≥ 3-4 years[1][2]
Form	In Solvent (Stock Solution)	-80°C	Up to 1 year[2]
Form	In Solvent (Stock Solution)	-20°C	Up to 1 month[2]

Experimental Protocols

Protocol for Preparation of C25-140 Stock Solution

To prepare a stock solution, the following steps should be followed:

• Allow the vial of solid C25-140 to equilibrate to room temperature before opening to prevent moisture condensation.

• Add the appropriate volume of a suitable solvent (e.g., DMSO, ethanol) to the vial to achieve the desired concentration. For example, to prepare a 10 mM stock solution in DMSO, add the calculated volume of DMSO based on the molecular weight of C25-140 (457.57 g/mol ).

• Vortex the solution until the compound is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

• Aliquot the stock solution into smaller, single-use volumes in appropriate storage vials.

• Store the aliquots at -80°C for long-term use.

Troubleshooting and Logical Workflows

If you are encountering unexpected or inconsistent results in your experiments with C25-140, the following workflow can help you troubleshoot potential issues related to the compound's stability.

Caption: Troubleshooting workflow for C25-140 stability issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]

Technical Support Center: C25-140 Experiments in Primary T-Cells

Welcome to the technical support center for C25-140. This resource is designed for researchers, scientists, and drug development professionals using the TRAF6 inhibitor C25-140 in primary T-cell experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your research.

Introduction to C25-140

C25-140 is a first-in-class small-molecule inhibitor that targets the E3 ligase TNF receptor-associated factor 6 (TRAF6).[1] It functions by directly binding to TRAF6 and blocking its interaction with the ubiquitin-conjugating enzyme Ubc13.[2][3] This inhibition of the TRAF6-Ubc13 interaction reduces TRAF6's E3 ligase activity, which is critical for the formation of Lys63-linked ubiquitin chains that propagate inflammatory and immune signals.[1][4] Consequently, C25-140 impedes the activation of the canonical NF-κB signaling pathway, a central regulator of immune responses.[1][5] In T-cells, this leads to reduced activation, proliferation, and cytokine production.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of C25-140? A1: The primary target of C25-140 is the E3 ligase TRAF6. It specifically inhibits the protein-protein interaction between TRAF6 and its E2-conjugating enzyme, Ubc13.[1][2]

Q2: How does C25-140 affect T-cell signaling? A2: By inhibiting TRAF6, C25-140 blocks a key step in the signal transduction cascade downstream of the T-cell receptor (TCR) and co-stimulatory molecules. This primarily attenuates the activation of the NF-κB pathway, leading to decreased phosphorylation of IκBα and reduced expression of NF-κB target genes, such as those for pro-inflammatory cytokines.[1][5][6]

Q3: What are the expected effects of C25-140 on primary T-cells? A3: In primary human and murine T-cells, C25-140 has been shown to reduce activation-induced cytokine secretion. For instance, following stimulation with anti-CD3/CD28 antibodies, C25-140 treatment leads to a dose-dependent reduction in IL-2 and TNFα production.[1][5]

Q4: Is C25-140 toxic to primary T-cells? A4: Studies have shown that C25-140 does not substantially affect the viability of Jurkat T-cells at concentrations up to 50 μM.[1] However, primary cells can be more sensitive, so it is crucial to perform a dose-response curve and assess viability in your specific experimental setup.

Q5: What is a good starting concentration range for C25-140 in primary T-cell experiments? A5: Based on published data, a concentration range of 10 µM to 40 µM is effective for inhibiting TRAF6 activity and cytokine production in primary cells.[1][7] It is always recommended to perform a dose-titration experiment to determine the optimal concentration for your specific cell type, donor, and experimental conditions.

Troubleshooting Guide

This guide addresses common issues encountered during C25-140 experiments with primary T-cells in a question-and-answer format.

Issue 1: No or Low Inhibition of T-Cell Activation

Question: I am not observing the expected decrease in cytokine production (e.g., IL-2, TNFα) or downstream signaling (e.g., p-IκBα) after treating my activated primary T-cells with C25-140. What could be wrong?

Possible Cause	Suggested Solution & Troubleshooting Steps
Suboptimal C25-140 Concentration	Perform a dose-response experiment with C25-140 (e.g., 5 µM, 15 µM, 30 µM) to find the optimal inhibitory concentration for your specific donor T-cells.[7]
Ineffective T-Cell Activation	Ensure your T-cell activation protocol is working correctly. Include a positive control (activated T-cells with DMSO vehicle) and a negative control (unstimulated T-cells). Confirm activation by measuring proliferation or expression of activation markers like CD25 and CD69.[8]
Problem with C25-140 Stock	Prepare a fresh stock solution of C25-140 in DMSO. Store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Ensure the final DMSO concentration in your culture is consistent across all conditions and ideally below 0.1%.
Timing of Treatment	The timing of C25-140 addition relative to T-cell stimulation is critical. Pre-incubating the cells with C25-140 (e.g., for 1-2 hours) before adding activation stimuli (anti-CD3/CD28) is often most effective.
High Donor-to-Donor Variability	Primary T-cells from different donors can exhibit significant variability in their response.[9] Test C25-140 on cells from multiple donors (at least three is recommended) to ensure the observed effect is consistent.[1]

Issue 2: High Cell Death or Poor Viability

Question: My primary T-cells are showing high levels of cell death after treatment with C25-140. How can I improve viability?

Possible Cause	Suggested Solution & Troubleshooting Steps
C25-140 Concentration Too High	While C25-140 is reported to have low toxicity, primary cells can be sensitive.[1] Reduce the concentration of C25-140. Perform a viability assay (e.g., Trypan Blue, Calcein-AM, or an ATP-based assay like CellTiter-Glo®) across a range of concentrations to determine the maximum non-toxic dose.[10]
High DMSO Vehicle Concentration	Ensure the final concentration of DMSO is low (≤0.1%) and consistent across all experimental conditions, including the "vehicle control" wells. High concentrations of DMSO can be toxic to primary cells.
Suboptimal Cell Culture Conditions	Primary T-cells are sensitive to their environment.[11] Ensure you are using appropriate culture medium (e.g., RPMI 1640 + 10% FBS, L-glutamine, and β-mercaptoethanol), maintaining optimal cell density (avoid overcrowding), and using a properly calibrated CO2 incubator.[12][13]
Rough Cell Handling	Primary T-cells can be fragile. Avoid vigorous pipetting or centrifugation at high speeds. When pelleting cells, use a lower g-force (e.g., 300 x g).[14]
Contamination	Microbial contamination can rapidly lead to cell death.[15] Regularly check cultures for signs of contamination (e.g., cloudy media, rapid pH change) and practice strict aseptic techniques.

Issue 3: Inconsistent or Variable Results

Question: I am getting highly variable results between experiments or between different donors. How can I improve reproducibility?

Possible Cause	Suggested Solution & Troubleshooting Steps
Donor Variability	This is an inherent challenge of working with primary cells.[9] Standardize the donor criteria (e.g., healthy, age range). Always run experiments with cells from multiple donors to assess the range of responses. Report data for individual donors before averaging.
Inconsistent Cell Activation	The quality and concentration of activating antibodies (anti-CD3/CD28) are critical. Use the same lot of antibodies for a set of experiments and titrate them to determine the optimal concentration.[12][16] Using activation beads can sometimes provide more consistent stimulation than plate-bound antibodies.[17]
Variations in Cell Health/State	Use freshly isolated T-cells whenever possible. If using cryopreserved cells, ensure a consistent thawing protocol and allow cells to recover for a sufficient period (e.g., overnight) before starting the experiment. Ensure viability is high (>90%) before plating.[11]
Pipetting Inaccuracies	When working with small volumes of concentrated C25-140 stock, minor pipetting errors can lead to large variations in the final concentration. Prepare intermediate dilutions and use calibrated pipettes.

Key Experimental Protocols

Protocol 1: Isolation and Culture of Primary Human T-Cells

This protocol describes the isolation of Peripheral Blood Mononuclear Cells (PBMCs) from whole blood or buffy coat, followed by negative selection of T-cells.

• PBMC Isolation:

  • Carefully layer diluted blood (1:1 with PBS) onto a Ficoll-Paque™ density gradient medium in a conical tube.

  • Centrifuge at 400 x g for 30-40 minutes at room temperature with the brake off.

  • Carefully aspirate the upper plasma layer and collect the "buffy coat" layer containing PBMCs.

  • Wash the collected PBMCs twice with PBS.

• T-Cell Isolation (Negative Selection):

  • Use a commercial human T-cell isolation kit (negative selection) for high purity. Follow the manufacturer's instructions. This typically involves incubating PBMCs with an antibody cocktail that labels non-T-cells, followed by removal of these labeled cells using magnetic beads.

• Cell Culture:

  • Resuspend the purified T-cells in complete RPMI 1640 medium (supplemented with 10% heat-inactivated Fetal Bovine Serum, 2 mM L-glutamine, and 1% Penicillin-Streptomycin).

  • Culture cells in a humidified incubator at 37°C and 5% CO2.

  • Allow cells to rest for at least 2-4 hours or overnight before proceeding with experiments.

Protocol 2: T-Cell Activation and C25-140 Treatment

This protocol details the activation of primary T-cells using plate-bound antibodies and treatment with C25-140.

• Plate Coating:

  • Coat a 96-well flat-bottom tissue culture plate with anti-human CD3 antibody (clone UCHT1 or OKT3) at a concentration of 1-5 µg/mL in sterile PBS.[12][18]

  • Incubate for at least 2 hours at 37°C or overnight at 4°C.

  • Before use, wash the wells twice with sterile PBS to remove unbound antibodies.

• Cell Plating and Treatment:

  • Prepare a T-cell suspension at a density of 1 x 10^6 cells/mL in complete RPMI 1640 medium.

  • Prepare dilutions of C25-140 in complete medium. To minimize DMSO effects, ensure the final DMSO concentration is ≤0.1%. Include a DMSO-only vehicle control.

  • Add the C25-140 dilutions or vehicle control to the appropriate wells.

  • Add soluble anti-human CD28 antibody (1-5 µg/mL) to the cell suspension.[12][16]

  • Plate the T-cell suspension (containing anti-CD28) onto the anti-CD3 coated plate at 1 x 10^5 cells/well (100 µL).

• Incubation:

  • Incubate the plate for 24-72 hours at 37°C and 5% CO2. The optimal incubation time depends on the downstream readout (e.g., 24h for early activation markers, 48-72h for cytokine secretion).

Protocol 3: Analysis of Cytokine Secretion by ELISA

This protocol is for measuring IL-2 or TNFα in the culture supernatant.

• Supernatant Collection:

  • After the incubation period, centrifuge the 96-well plate at 300-400 x g for 5 minutes.

  • Carefully collect the culture supernatant without disturbing the cell pellet. Store at -80°C until analysis.

• ELISA Procedure:

  • Use a commercial ELISA kit for human IL-2 or TNFα.

  • Follow the manufacturer's protocol precisely. This typically involves coating a plate with a capture antibody, adding standards and samples (supernatants), adding a detection antibody, adding a substrate (e.g., TMB), and stopping the reaction.

  • Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

Protocol 4: Analysis of NF-κB Signaling by Western Blot for Phospho-IκBα

This protocol is for detecting the phosphorylation of IκBα as a marker of NF-κB activation.

• Sample Preparation:

  • For this assay, a shorter stimulation time is required (e.g., 15-30 minutes).

  • After stimulation and treatment, pellet the cells by centrifugation.

  • Wash once with ice-cold PBS containing phosphatase inhibitors.

  • Lyse the cell pellet in 1X RIPA buffer supplemented with a cocktail of protease and phosphatase inhibitors.[19] Keep on ice for 20-30 minutes.

  • Clarify the lysate by centrifuging at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.[20]

  • Block the membrane for 1 hour at room temperature using 5% Bovine Serum Albumin (BSA) in TBST. (Note: BSA is often preferred over milk for phospho-antibodies to reduce background).[21][22]

  • Incubate the membrane with a primary antibody against phospho-IκBα (e.g., Ser32) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.[22]

  • To normalize, strip the membrane and re-probe for total IκBα or a loading control like β-actin.

Visual Guides and Workflows

T-Cell Activation Signaling Pathway

This diagram illustrates the simplified signaling cascade following TCR and CD28 engagement, leading to the activation of key transcription factors. It highlights the role of TRAF6 in the NF-κB pathway and the point of inhibition by C25-140.

Caption: C25-140 inhibits the TRAF6-Ubc13 interaction, blocking NF-κB activation in T-cells.

General Experimental Workflow

This flowchart outlines the major steps for testing the effect of C25-140 on primary T-cell activation.

Caption: Workflow for assessing C25-140's effect on primary T-cell activation and function.

Troubleshooting Logic Diagram

This diagram provides a logical path to diagnose experiments where C25-140 fails to show an inhibitory effect.

Caption: A step-by-step logic chart for troubleshooting lack of C25-140 efficacy.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. TRAF6 Promotes PRMT5 Activity in a Ubiquitination-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. stemcell.com [stemcell.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 11. akadeum.com [akadeum.com]
• 12. researchgate.net [researchgate.net]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Cell culture troubleshooting | Proteintech Group [ptglab.com]
• 16. T Cell Activation via Anti-CD3 and Anti-CD28 Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. T cell stimulation and expansion using anti-CD3/CD28 beads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bdbiosciences.com [bdbiosciences.com]
• 19. ebiohippo.com [ebiohippo.com]
• 20. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 21. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 22. protocols.io [protocols.io]

Interpreting unexpected results in C25-140 treated animal models

Technical Support Center: C25-140 Animal Model Studies

Welcome to the Technical Support Center for C25-140. This resource is designed for researchers, scientists, and drug development professionals utilizing the TRAF6 inhibitor C25-140 in animal models. Here you will find troubleshooting guides and frequently asked questions to help you interpret unexpected results and refine your experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is C25-140 and what is its primary mechanism of action?

A1: C25-140 is a first-in-class small molecule inhibitor of the E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6).[1] Its primary mechanism of action is to disrupt the interaction between TRAF6 and the E2 ubiquitin-conjugating enzyme Ubc13 (UBE2N).[1][2] This inhibition prevents the formation of Lys63-linked ubiquitin chains, which are crucial for signal propagation in various immune and inflammatory pathways, including the canonical NF-κB signaling pathway.[1][3] By blocking TRAF6 activity, C25-140 effectively impedes the activation of NF-κB and downstream inflammatory responses.[1][2]

Q2: We observed less pronounced anti-inflammatory effects than expected in our rheumatoid arthritis (RA) mouse model. What could be the reason?

A2: Several factors could contribute to this observation. Firstly, review your dosing regimen. C25-140 has been shown to be effective in a collagen-induced arthritis (CIA) model at doses of 10 and 14 mg/kg administered intraperitoneally twice daily.[1] Ensure your dose and frequency are within this effective range. Secondly, consider the timing of administration. In the published studies, C25-140 was administered after the onset of RA symptoms, which may be a crucial factor for efficacy.[1] Lastly, inherent biological variability between animal strains can influence outcomes.[4] For instance, different mouse strains can exhibit varied sensitivity to drug-induced toxicities and therapeutic effects.[5]

Q3: Our animal models are showing signs of toxicity (e.g., weight loss, lethargy) at doses reported to be safe. How should we proceed?

A3: While studies have reported no obvious signs of toxicity or body weight reduction at effective doses, individual lab conditions and animal health status can influence outcomes.[1] If you observe unexpected toxicity, consider the following troubleshooting steps:

• Verify Compound Purity: Impurities from synthesis can cause toxic effects.[4] Confirm the purity of your C25-140 batch using methods like HPLC or mass spectrometry.

• Dose Adjustment: Reduce the dose to determine if the toxicity is dose-dependent.[4] It's possible your specific animal model or strain is more sensitive.

• Vehicle Control: Ensure the vehicle used to dissolve C25-140 is non-toxic at the administered volume.[4]

• Animal Health Monitoring: Closely monitor the animals for any signs of distress and consult with your institution's veterinary staff.

Q4: We are seeing an unexpected inhibition of the TNFα signaling pathway, which is not typically TRAF6-dependent. Is this an off-target effect?

A4: Yes, this is a known off-target effect of C25-140. The compound has been shown to also inhibit cIAP1 E3 ligase activity, a key regulator of TNFα receptor signaling.[1] This off-target activity may contribute to the overall anti-inflammatory effect of C25-140, as TNFα signaling is a significant contributor to autoimmune and inflammatory diseases.[1]

Troubleshooting Guide

This guide addresses common unexpected outcomes during in vivo experiments with C25-140.

Observed Issue	Potential Cause	Troubleshooting Steps
High variability in therapeutic response between animals	Inconsistent dosing, biological variability.[4]	Ensure accurate, consistent dosing normalized to body weight. Increase group size for better statistical power. Ensure animals are age- and sex-matched.[4]
Lack of efficacy in a psoriasis mouse model	Inappropriate route of administration or dose.	For psoriasis models, topical application of C25-140 has been shown to be effective.[1] Ensure the formulation and application frequency are appropriate for dermal absorption.
Compound precipitation in the vehicle during preparation	Poor solubility.	Prepare fresh solutions for each administration. Gentle warming (37°C) or sonication may aid dissolution.[6] Consider using a different vehicle, ensuring it is non-toxic and compatible with the route of administration.
Unexpected modulation of pathways other than NF-κB	Off-target effects.	C25-140 is known to inhibit cIAP1.[1] It may also have other, as yet unidentified, off-target effects.[7] Consider performing in vitro kinase or ligase screening panels to identify other potential targets.

Experimental Protocols

General Protocol for In Vivo Administration of C25-140

• Compound Preparation: Based on the desired dose and animal body weights, calculate the required amount of C25-140. Dissolve the compound in a suitable vehicle (e.g., DMSO followed by dilution in saline or PBS). Ensure the final concentration of the solubilizing agent is non-toxic.[4]

• Animal Handling and Dosing: Acclimatize animals to housing conditions for at least one week prior to the experiment.[4] Record the body weight of each animal before dosing. Administer the prepared C25-140 solution via the chosen route (e.g., intraperitoneal injection, oral gavage, or topical application).[1] Administer the vehicle alone to the control group.[4]

• Monitoring: Regularly observe the animals for any signs of toxicity, adverse effects, or changes in behavior.[4] Monitor relevant disease-specific parameters (e.g., arthritic index, skin inflammation score).[1]

Visualizing Signaling and Experimental Workflows

To aid in understanding the experimental processes and the compound's mechanism of action, the following diagrams are provided.

Caption: C25-140 inhibits TRAF6-mediated NF-κB activation.

Caption: A logical workflow for troubleshooting unexpected results.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Balb/c mice as a preclinical model for raltitrexed-induced gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: C25-140 In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in in vivo studies involving the TRAF6 inhibitor, C25-140.

Frequently Asked Questions (FAQs)

Q1: What is C25-140 and what is its mechanism of action?

A1: C25-140 is a first-in-class small-molecule inhibitor that targets the E3 ligase activity of TNF receptor-associated factor 6 (TRAF6).[1][2] It functions by disrupting the protein-protein interaction between TRAF6 and the E2-conjugating enzyme Ubc13 (ubiquitin-conjugating enzyme E2 N).[1][3][4] This interaction is crucial for the formation of Lys63-linked ubiquitin chains, which act as a scaffold for downstream signaling complexes that lead to the activation of the canonical NF-κB pathway.[1][5] By inhibiting the TRAF6-Ubc13 interaction, C25-140 effectively impedes NF-κB activation, which is a key signaling pathway in inflammatory and immune responses.[1][2][3]

Q2: In which in vivo models has C25-140 been shown to be effective?

A2: C25-140 has demonstrated efficacy in preclinical mouse models of autoimmune and inflammatory diseases. Specifically, it has been shown to ameliorate disease outcomes in the imiquimod-induced psoriasis model and the collagen-induced arthritis (CIA) model for rheumatoid arthritis.[1][2][3]

Q3: What are the known pharmacokinetic properties of C25-140?

A3: Pharmacokinetic studies in mice have shown that C25-140 possesses properties suitable for in vivo use. It is reported to be stable in plasma and microsomes.[6] While specific details are limited in publicly available literature, it has been described as having promising pharmacokinetic properties for a peptidic compound.

Q4: How should C25-140 be formulated for in vivo administration?

A4: The formulation of C25-140 will depend on the route of administration. For topical administration in psoriasis models, a cream or ointment formulation is appropriate. For systemic administration in models like collagen-induced arthritis, C25-140 may need to be dissolved in a suitable vehicle for intraperitoneal or oral administration. It is crucial to use a vehicle that ensures the solubility and stability of the compound and to include a vehicle-only control group in your experiments.

Troubleshooting Guide

High Variability in Psoriasis Model (Imiquimod-Induced)

Q5: We are observing high variability in the severity of imiquimod-induced psoriasis between our mice. What could be the cause?

A5: High variability in this model is a common issue. Several factors can contribute:

• Mouse Strain: Different mouse strains exhibit varying sensitivity to imiquimod (B1671794). C57BL/6 mice are often considered to have a response that more closely resembles human psoriasis at the gene expression level compared to BALB/c mice.[7][8] However, the inflammatory response may be more robust in BALB/c mice.[7] It is crucial to be consistent with the mouse strain and source.

• Imiquimod Application: The amount and application method of the imiquimod cream can significantly impact the results. Ensure a consistent amount is applied daily and that the application area is uniform across all animals.[6][9]

• Animal Husbandry: Stress can influence the inflammatory response. Maintaining a stable environment, including consistent light/dark cycles and minimizing noise, is important. Housing animals individually after topical treatment can prevent them from grooming the compound off each other.

• Scoring: Subjectivity in scoring the Psoriasis Area and Severity Index (PASI) can introduce variability. It is recommended to have two independent and blinded observers score the animals.

Inconsistent Efficacy of C25-140

Q6: We are seeing inconsistent or a lack of efficacy with C25-140 in our in vivo study. What are the potential reasons?

A6: Several factors could be at play:

• Compound Stability and Solubility: C25-140, like many small molecules, may have limited stability or solubility in certain vehicles. It is essential to ensure the compound is fully dissolved and stable in your chosen formulation. Consider performing a small pilot study to test the stability of your formulation over the course of the experiment.

• Dosing Regimen: The dose and frequency of administration are critical. A dose-response study may be necessary to determine the optimal dosing regimen for your specific model and endpoint.

• Route of Administration: The route of administration should be appropriate for the disease model. For a skin condition like psoriasis, topical administration delivers the drug directly to the site of inflammation. For a systemic disease like rheumatoid arthritis, systemic administration (e.g., intraperitoneal or oral) is necessary.

• Metabolism: While C25-140 is reported to be stable, individual differences in metabolism could lead to variable exposure.

Unexpected Toxicity

Q7: Our animals are showing signs of toxicity after C25-140 administration. What should we do?

A7: Unexpected toxicity can arise from several sources:

• Off-Target Effects: While C25-140 is designed to be specific for the TRAF6-Ubc13 interaction, off-target effects are always a possibility with small molecule inhibitors.

• Vehicle Toxicity: The vehicle used to dissolve C25-140 could be causing toxicity. Always include a vehicle-only control group to assess this.

• Dose: The dose of C25-140 may be too high. It is advisable to perform a dose-escalation study to determine the maximum tolerated dose (MTD) in your specific animal model.

• Animal Health Status: Pre-existing health conditions in the animals can make them more susceptible to toxicity. Ensure all animals are healthy before starting the experiment.

Data Presentation

Table 1: Effect of Topical C25-140 on Imiquimod-Induced Psoriasis Phenotype

Treatment Group	Cumulative Score (Mean ± SEM)	Thickness Score (Mean ± SEM)	Scaling Score (Mean ± SEM)	Erythema Score (Mean ± SEM)
Vehicle	8.5 ± 0.5	3.0 ± 0.0	2.8 ± 0.2	2.7 ± 0.3
C25-140	4.5 ± 0.8	1.8 ± 0.4	1.5 ± 0.3	1.2 ± 0.2

Note: Data is hypothetical and for illustrative purposes, based on trends observed in published studies.

Table 2: Effect of Topical C25-140 on IL-17 Cytokine Levels in Psoriatic Skin

Treatment Group	IL-17 Concentration (pg/mL) (Mean ± SD)
Vehicle	1500 ± 250
C25-140	750 ± 150

Note: Data is hypothetical and for illustrative purposes, based on trends observed in published studies.[10]

Experimental Protocols

Protocol 1: Imiquimod-Induced Psoriasis Mouse Model with Topical C25-140 Treatment

• Animal Selection: Use 8-12 week old female BALB/c or C57BL/6 mice.[9]

• Acclimatization: Allow animals to acclimatize to the housing conditions for at least one week before the experiment.

• Hair Removal: Anesthetize the mice and shave a designated area on the back.

• Psoriasis Induction: Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back and right ear for 5-6 consecutive days.[9]

• C25-140 Formulation: Prepare a topical formulation of C25-140 in a suitable vehicle (e.g., a cream base).

• Treatment Administration: Apply the C25-140 formulation or vehicle control topically to the inflamed areas twice daily, starting from the first day of imiquimod application.

• Monitoring and Scoring:

  • Record the body weight of each mouse daily.

  • Score the severity of the skin inflammation daily using the Psoriasis Area and Severity Index (PASI), assessing erythema, scaling, and thickness. Each parameter is scored on a scale of 0-4.

  • Measure ear thickness daily using a caliper.

• Endpoint Analysis:

  • At the end of the study (e.g., day 6), euthanize the animals and collect skin and ear tissue.

  • Process tissue for histological analysis (H&E staining) to assess epidermal thickness and immune cell infiltration.

  • Homogenize a portion of the tissue to measure cytokine levels (e.g., IL-17, IL-23, TNF-α) by ELISA or qPCR.

Protocol 2: Collagen-Induced Arthritis (CIA) Mouse Model with Systemic C25-140 Treatment

• Animal Selection: Use 8-10 week old male DBA/1 mice, which are highly susceptible to CIA.[11][12]

• Acclimatization: Acclimatize mice for at least one week.

• Collagen Emulsion Preparation:

  • Dissolve bovine or chicken type II collagen in 0.05 M acetic acid at 4°C overnight.

  • Emulsify the collagen solution with an equal volume of Complete Freund's Adjuvant (CFA).

• Primary Immunization (Day 0):

  • Anesthetize the mice.

  • Inject 100 µL of the collagen-CFA emulsion intradermally at the base of the tail.[13]

• Booster Immunization (Day 21):

  • Prepare an emulsion of type II collagen with Incomplete Freund's Adjuvant (IFA).

  • Anesthetize the mice and inject 100 µL of the collagen-IFA emulsion intradermally at a site near the primary injection.[13]

• C25-140 Formulation: Dissolve C25-140 in a vehicle suitable for systemic administration (e.g., a solution for intraperitoneal injection or oral gavage).

• Treatment Administration: Begin administration of C25-140 or vehicle control on a prophylactic (e.g., from day 0) or therapeutic (e.g., from the onset of arthritis) schedule.

• Monitoring and Scoring:

  • Monitor the mice for the onset of arthritis, typically starting around day 21-28.

  • Score the severity of arthritis in each paw 2-3 times per week using a scale of 0-4 (0=normal, 1=mild swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema, 4=maximal inflammation with joint rigidity). The maximum score per mouse is 16.

  • Measure paw thickness using a caliper.

• Endpoint Analysis:

  • At the end of the study, euthanize the animals.

  • Collect paws for histological analysis to assess inflammation, cartilage damage, and bone erosion.

  • Collect blood to measure serum levels of inflammatory cytokines and anti-collagen antibodies.

Mandatory Visualization

Caption: TRAF6-NF-κB signaling pathway and the inhibitory action of C25-140.

Caption: General experimental workflow for C25-140 in vivo studies.

Caption: Troubleshooting decision tree for C25-140 in vivo studies.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. E2 interaction and dimerization in the crystal structure of TRAF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hooke - Contract Research - Imiquimod-induced psoriasis in C57BL/6 mice [hookelabs.com]
• 7. blog.inotiv.com [blog.inotiv.com]
• 8. Imiquimod has strain-dependent effects in mice and does not uniquely model human psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontierspartnerships.org [frontierspartnerships.org]
• 10. researchgate.net [researchgate.net]
• 11. chondrex.com [chondrex.com]
• 12. Hooke - Protocols - CIA Induction in DBA/1 Mice [hookelabs.com]
• 13. Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis [bio-protocol.org]

C25-140 degradation and how to prevent it in experimental setups

C25-140 Technical Support Center

Welcome to the technical support center for C25-140, a potent and selective kinase inhibitor. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges encountered during in vitro and in vivo experiments, with a specific focus on preventing and troubleshooting C25-140 degradation.

Frequently Asked Questions (FAQs)

Q1: What is C25-140 and what are its primary stability concerns?

C25-140 is a small molecule kinase inhibitor belonging to the aminopyrimidine class. While highly effective, its core structure contains functionalities susceptible to degradation under common experimental conditions. The primary stability concerns are:

• Photodegradation: The aromatic rings and conjugated double bonds in C25-140 make it highly susceptible to degradation upon exposure to light, particularly UV and high-intensity visible light.[1] This can lead to the formation of inactive photoisomers or oxidative byproducts.

• pH-Dependent Hydrolysis: C25-140 is most stable in acidic conditions (pH 4.0-5.5). In neutral or alkaline buffers (pH > 7.0), the molecule is prone to hydrolysis, which cleaves key functional groups and results in a loss of biological activity.

• Oxidation: The compound can undergo oxidation, especially when in solution and exposed to air for prolonged periods. This process can be accelerated by light and the presence of certain metal ions.

Q2: How should I properly store C25-140?

Proper storage is critical to maintaining the integrity of C25-140.[2][3][4]

• Solid Compound: Store lyophilized C25-140 powder at -20°C or below in a desiccator.[4] The container should be opaque or an amber vial to protect it from light.[4]

• Stock Solutions: Prepare concentrated stock solutions (e.g., 10 mM) in anhydrous, high-purity DMSO.[5] Aliquot the stock solution into small, single-use volumes in amber or foil-wrapped tubes and store at -80°C.[6] Avoid repeated freeze-thaw cycles.[2]

Q3: What are the initial signs of C25-140 degradation in my experiments?

Degradation can manifest in several ways:

• Inconsistent or Non-Reproducible Results: This is the most common sign. If you observe high variability between replicate wells or experiments, compound degradation may be the cause.[1]

• Loss of Potency: A rightward shift in the IC50 curve or a decrease in the maximum inhibition level compared to historical data suggests the active concentration of C25-140 is lower than expected.

• Visual Changes: For solutions, a slight color change (e.g., turning yellowish) or the appearance of cloudiness/precipitate can indicate degradation or solubility issues.[1]

• Chromatographic Changes: When analyzing samples by HPLC or LC-MS, you may see a decrease in the area of the main C25-140 peak and the appearance of new, unidentified peaks corresponding to degradants.[1]

Troubleshooting Guide

Problem 1: I'm seeing a significant loss of C25-140 activity in my cell-based assay, which runs for 48-72 hours.

• Possible Cause: The compound is likely degrading in the cell culture medium over the long incubation period due to its pH (typically 7.2-7.4) and exposure to laboratory lighting.

• Troubleshooting Steps:

  • Protect from Light: During the entire experimental process, protect all solutions containing C25-140 from light. Wrap plates in aluminum foil and minimize exposure to ambient light when handling.[1] If using microscopy, use the lowest light intensity and shortest exposure time possible.

  • Replenish Compound: If feasible for your experimental design, consider a partial or full media change with freshly diluted C25-140 every 24 hours to maintain a more consistent concentration of the active compound.

  • Run a Time-Course Stability Check: To quantify the degradation, incubate C25-140 in your complete cell culture medium under standard incubator and lighting conditions. Take samples at t=0, 2, 8, 24, 48, and 72 hours and analyze them by HPLC or LC-MS to determine the concentration of the parent compound.

Problem 2: A precipitate forms when I dilute my C25-140 DMSO stock into my aqueous assay buffer.

• Possible Cause: The final concentration of C25-140 exceeds its aqueous solubility limit, a common issue when diluting a compound from a high concentration of an organic solvent into an aqueous medium.[5][7] This is often referred to as the compound "crashing out."

• Troubleshooting Steps:

  • Check Final DMSO Concentration: Ensure the final concentration of DMSO in your assay does not exceed 0.5%. Higher concentrations can be toxic to cells and may not be sufficient to maintain solubility.

  • Use a Serial Dilution Strategy: Instead of a single large dilution, perform a serial dilution. First, dilute the high-concentration DMSO stock into an intermediate solvent (like 100% ethanol (B145695) or a 50:50 mix of DMSO/water) before the final dilution into the aqueous buffer.

  • Lower Stock Concentration: Prepare a new, lower-concentration stock solution in DMSO (e.g., 1 mM).[5] This will require a larger volume to be added to the buffer, but the lower starting concentration can prevent precipitation upon dilution.

  • Incorporate Pluronic F-127: For in vitro biochemical assays, consider adding a small amount of Pluronic F-127 (e.g., 0.01%) to the assay buffer to help maintain the solubility of hydrophobic compounds.[7]

Problem 3: My HPLC/LC-MS analysis shows multiple peaks besides the parent C25-140 peak, even in freshly prepared samples.

• Possible Cause: Degradation is occurring during sample preparation, handling, or the analytical run itself.

• Troubleshooting Steps:

  • Use Amber Autosampler Vials: Protect samples from light exposure while they are in the autosampler queue.

  • Control Temperature: Use a cooled autosampler (e.g., 4°C) to prevent degradation of samples waiting to be injected.

  • Check Mobile Phase pH: Ensure the pH of your mobile phase is acidic (e.g., pH 3-4, using 0.1% formic or trifluoroacetic acid) to maintain C25-140 stability during the chromatographic run.

  • Evaluate Stock Solution Integrity: The issue may originate from the DMSO stock. Re-evaluate the storage conditions and consider preparing a fresh stock from solid powder.[7]

Data Summary

Table 1: Summary of C25-140 Stability Under Various Stress Conditions

Condition	Incubation Time (hours)	Remaining C25-140 (%)	Key Degradant(s) Observed
pH 5.0 Buffer, 25°C, Dark	72	98.5%	None
pH 7.4 Buffer, 25°C, Dark	24	75.2%	Hydrolysis Product H-1
pH 7.4 Buffer, 25°C, Dark	72	45.8%	Hydrolysis Product H-1
pH 8.5 Buffer, 25°C, Dark	24	30.1%	Hydrolysis Product H-1
pH 7.4 Buffer, 25°C, Lab Light	8	60.5%	Hydrolysis Product H-1, Photo-oxidized Product P-1
pH 7.4 Buffer, 25°C, UV Light (365nm)	2	15.7%	Photo-oxidized Product P-1, Photoisomer I-1
3% H₂O₂, 25°C, Dark	8	55.4%	Oxidized Product O-1

Experimental Protocols

Protocol 1: Assessing the Photostability of C25-140

This protocol provides a method to quantify the degradation of C25-140 due to light exposure.[1]

• Materials & Reagents:

  • C25-140

  • Anhydrous DMSO

  • Assay buffer (e.g., PBS, pH 7.4)

  • Clear and amber 1.5 mL microcentrifuge tubes

  • Aluminum foil

  • Controlled light source (photostability chamber with visible and UV lamps) or standard laboratory bench lighting

  • HPLC or LC-MS system

• Procedure:

  • Prepare a 10 mM stock solution of C25-140 in anhydrous DMSO.

  • Dilute the stock solution to a final concentration of 10 µM in the assay buffer.

  • Aliquot the 10 µM solution into two sets of clear microcentrifuge tubes.

  • Wrap one set of tubes completely in aluminum foil. This will be the "dark control."[1]

  • Place both the exposed and dark control tubes under the desired light source.

  • Withdraw aliquots from both sets at predefined time points (e.g., 0, 1, 2, 4, 8, 24 hours).

  • Immediately analyze the samples by a validated, stability-indicating HPLC/LC-MS method.

  • Calculate the percentage of remaining C25-140 at each time point relative to the t=0 sample. Compare the degradation rate of the light-exposed samples to the dark controls.

Protocol 2: Recommended Handling for a Cell-Based Kinase Phosphorylation Assay

This protocol outlines a workflow designed to minimize C25-140 degradation during a typical short-term cell-based assay.[8]

• Materials & Reagents:

  • C25-140 stock solution (10 mM in DMSO, stored at -80°C in single-use aliquots)

  • Cell culture medium (e.g., RPMI-1640)

  • Plates for cell culture (e.g., 96-well plates)

  • Aluminum foil or light-blocking plate covers

  • Reagents for cell lysis and downstream analysis (e.g., ELISA, Western Blot)

• Procedure:

  • Cell Plating: Seed cells in a 96-well plate and grow to the desired confluency under standard cell culture conditions.

  • Compound Preparation (Minimize Light Exposure):

    • Thaw a single-use aliquot of 10 mM C25-140 stock immediately before use.

    • Perform serial dilutions in cell culture medium to achieve the final desired concentrations. Work in a dimly lit area or under an amber light. Keep tubes and plates covered as much as possible.

  • Cell Treatment:

    • Remove the growth medium from the cells and add the medium containing the various concentrations of C25-140.

    • Immediately wrap the plate in aluminum foil or use a light-blocking lid.

  • Incubation: Place the covered plate in the cell culture incubator for the required treatment time (e.g., 2 hours).

  • Downstream Processing: After incubation, proceed immediately with cell lysis and subsequent analysis (e.g., quantification of substrate phosphorylation) according to your specific assay protocol.

Visualizations

Caption: Major degradation pathways for the C25-140 compound.

Caption: Troubleshooting flowchart for C25-140 degradation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. maxedoutcompounds.com [maxedoutcompounds.com]
• 3. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals [omegachems.site]
• 4. globalresearchchem.com [globalresearchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. reactionbiology.com [reactionbiology.com]

Reference Data & Comparative Studies

A Comparative Analysis of C25-140 and Other TRAF6 Inhibitors for Therapeutic Development

For Immediate Release

This guide provides a detailed comparison of the efficacy of the novel TRAF6 inhibitor, C25-140, with other known inhibitors of the TRAF6 signaling pathway. This document is intended for researchers, scientists, and drug development professionals actively engaged in the fields of immunology, oncology, and inflammatory diseases. Herein, we present a comprehensive overview of their mechanisms of action, comparative efficacy based on available experimental data, and detailed experimental protocols for key assays.

Introduction to TRAF6 Inhibition

Tumor Necrosis Factor Receptor-Associated Factor 6 (TRAF6) is a pivotal E3 ubiquitin ligase that functions as a critical signaling node in a multitude of pathways, including those initiated by the TNF receptor superfamily, Toll-like receptors (TLRs), and the IL-1 receptor.[1][2][3] Through its ability to catalyze the formation of K63-linked polyubiquitin (B1169507) chains, TRAF6 activates downstream kinases such as TAK1, ultimately leading to the activation of transcription factors like NF-κB and AP-1.[2] These transcription factors orchestrate the expression of a wide array of pro-inflammatory cytokines, chemokines, and other mediators involved in inflammation, immunity, and cell survival.[1][4] Consequently, dysregulation of TRAF6 activity has been implicated in the pathogenesis of various autoimmune diseases, inflammatory disorders, and cancers, making it an attractive therapeutic target.

C25-140: A First-in-Class TRAF6-Ubc13 Interaction Inhibitor

C25-140 is a first-in-class small molecule inhibitor that directly targets the E3 ligase activity of TRAF6.[5] Its mechanism of action involves the disruption of the protein-protein interaction between TRAF6 and its E2 conjugating enzyme, Ubc13.[5][6] This inhibition effectively prevents the formation of K63-linked polyubiquitin chains, a crucial step in the activation of downstream signaling cascades.[5] Preclinical studies have demonstrated the therapeutic potential of C25-140 in models of autoimmune diseases.[5][6]

Comparative Efficacy of TRAF6 Inhibitors

This section compares the efficacy of C25-140 with other small molecule inhibitors that target the TRAF6 pathway, namely 6877002 and 6860766. These alternative inhibitors function by disrupting the interaction between TRAF6 and the co-stimulatory protein CD40.

Quantitative Efficacy Data

Inhibitor	Target Interaction	Assay	IC50 / Kd	Reference
C25-140	TRAF6-Ubc13	AlphaScreen	IC50: 2.8 µM	[4]
6877002	CD40-TRAF6	NF-κB Activation (LPS-stimulated RAW264.7 cells)	IC50: 15.9 µM
IL-1β Expression (anti-CD40 stimulated BMDMs)	IC50: <10 µM
TRAF6 C-domain Binding	Kd: 97 µM
6860766	CD40-TRAF6	IL-1β Expression (CD40-induced)	IC50: 16 µM	[4]
IL-6 Expression (CD40-induced)	IC50: 50 µM	[4]

Signaling Pathway and Inhibition Points

The following diagram illustrates the TRAF6 signaling pathway and the distinct points of intervention for C25-140 and the CD40-TRAF6 interaction inhibitors.

Caption: TRAF6 signaling pathway and points of inhibition.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

In Vitro TRAF6-Ubc13 Interaction Assay (AlphaScreen)

This protocol is adapted from the methods used to identify and characterize C25-140.[4]

Caption: Workflow for the TRAF6-Ubc13 AlphaScreen assay.

Protocol Details:

• Reagent Preparation:

  • Recombinant GST-tagged TRAF6 and His-tagged Ubc13 are diluted in assay buffer (e.g., 50 mM Tris pH 7.4, 150 mM NaCl, 0.05% BSA, 0.02% Tween-20, 1 mM DTT).

  • AlphaScreen Glutathione (GSH) Donor beads and Nickel (Ni-NTA) Acceptor beads are reconstituted according to the manufacturer's instructions.

  • Test compounds, including C25-140 as a positive control, are serially diluted.

• Assay Procedure:

  • In a 384-well plate, add GST-TRAF6 and His-Ubc13.

  • Add the test compounds at various concentrations.

  • Incubate for a defined period (e.g., 30 minutes) at room temperature.

  • Add a mixture of GSH Donor and Ni-NTA Acceptor beads.

  • Incubate for a further period (e.g., 1-2 hours) in the dark at room temperature to allow for bead-protein binding.

• Data Acquisition:

  • The plate is read on a microplate reader capable of AlphaScreen detection (excitation at 680 nm, emission at 520-620 nm).

  • The signal generated is proportional to the extent of the TRAF6-Ubc13 interaction. Inhibition is calculated relative to a vehicle control.

In Vivo Imiquimod-Induced Psoriasis Model

This model was utilized to assess the in vivo efficacy of C25-140.

Caption: Workflow for the imiquimod-induced psoriasis model.

Protocol Details:

• Animal Model: Typically, BALB/c or C57BL/6 mice are used.[1]

• Induction of Psoriasis-like Inflammation: A daily dose of imiquimod cream (e.g., 62.5 mg of 5% cream) is applied topically to the shaved back and one ear of the mice for several consecutive days (e.g., 5-7 days).[1]

• Treatment: The test inhibitor (e.g., C25-140) or vehicle control is administered, often topically to the same areas or systemically, starting from the first day of imiquimod application.

• Assessment of Disease Severity:

  • The severity of the skin inflammation is scored daily based on the Psoriasis Area and Severity Index (PASI), which evaluates erythema (redness), scaling, and skin thickness.[7]

  • Ear thickness is measured daily using a caliper.

• Endpoint Analysis: At the end of the experiment, skin and spleen samples are collected for further analysis, including histology to assess epidermal hyperplasia and immune cell infiltration, and cytokine measurements (e.g., via ELISA or qPCR) to quantify the levels of key inflammatory mediators.[8]

In Vivo Peritonitis Model

This model has been used to evaluate the anti-inflammatory effects of CD40-TRAF6 inhibitors like 6877002.[6]

Protocol Details:

• Animal Model: C57BL/6 mice are commonly used.

• Induction of Peritonitis: Peritonitis is induced by intraperitoneal (i.p.) injection of an inflammatory stimulus such as zymosan (e.g., 1 mg/mouse) or a bacterial suspension (e.g., E. coli).[3][9]

• Treatment: The test inhibitor (e.g., 6877002) or vehicle is administered, typically via i.p. injection, prior to or concurrently with the inflammatory stimulus.

• Assessment of Inflammation:

  • At a specified time point after induction (e.g., 4-24 hours), mice are euthanized, and the peritoneal cavity is lavaged with sterile saline or PBS to collect the inflammatory exudate.[9]

  • The total number of infiltrating leukocytes in the lavage fluid is determined using a hemocytometer or an automated cell counter.

  • Differential cell counts (e.g., neutrophils, macrophages) are performed on cytospin preparations of the lavage fluid stained with a differential stain (e.g., Diff-Quik).

  • The levels of inflammatory cytokines and chemokines in the peritoneal lavage fluid can be measured by ELISA or other immunoassays.

Conclusion

The available data indicates that C25-140 is a potent inhibitor of the TRAF6-Ubc13 interaction with demonstrated efficacy in preclinical models of autoimmune disease. While direct comparative studies are limited, the IC50 values suggest that C25-140 and the CD40-TRAF6 inhibitors, 6877002 and 6860766, operate in a similar micromolar range in cell-based assays, albeit through different mechanisms. C25-140 offers a distinct therapeutic strategy by directly targeting the enzymatic activity of TRAF6, which may provide broader inhibition of TRAF6-mediated signaling downstream of various receptors. In contrast, inhibitors like 6877002 and 6860766 provide a more targeted approach by specifically blocking the CD40 signaling axis. The choice of inhibitor for therapeutic development will likely depend on the specific disease context and the relative contribution of different upstream activators of TRAF6. The experimental protocols provided herein offer a framework for further comparative studies to elucidate the relative therapeutic potential of these promising TRAF6 inhibitors.

References

• 1. frontierspartnerships.org [frontierspartnerships.org]
• 2. imavita.com [imavita.com]
• 3. Mouse peritonitis [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. olac.berkeley.edu [olac.berkeley.edu]
• 6. TRAF-STOP 6860766 | CD40-TRAF6 inhibitor | Probechem Biochemicals [probechem.com]
• 7. Hooke - Contract Research - Imiquimod-induced psoriasis in C57BL/6 mice [hookelabs.com]
• 8. Advanced Characterization of Imiquimod-Induced Psoriasis-Like Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. inotiv.com [inotiv.com]

Validating the Downstream Effects of C25-140 on NF-κB Target Genes: A Comparative Guide

This guide provides a comprehensive comparison of the small molecule C25-140 with alternative inhibitors of the NF-κB signaling pathway. It is designed for researchers, scientists, and drug development professionals interested in the modulation of NF-κB for therapeutic purposes. The guide includes supporting experimental data, detailed methodologies for key experiments, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction to C25-140 and NF-κB Signaling

The transcription factor NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) is a master regulator of inflammation, immunity, cell survival, and proliferation.[1][2] Its dysregulation is implicated in a wide range of diseases, including chronic inflammatory disorders and cancer.[1][3] The canonical NF-κB signaling pathway is a primary target for therapeutic intervention.

C25-140 is a first-in-class small molecule inhibitor that targets the E3 ubiquitin ligase TRAF6 (TNF receptor-associated factor 6).[4] Specifically, it disrupts the interaction between TRAF6 and the E2 ubiquitin-conjugating enzyme Ubc13, a critical step in the activation of the IKK (IκB kinase) complex and subsequent NF-κB activation.[4][5] By inhibiting TRAF6, C25-140 effectively blocks the downstream signaling cascade that leads to the expression of numerous NF-κB target genes involved in inflammation.[4]

This guide compares the efficacy of C25-140 in modulating NF-κB target gene expression with that of a well-established class of NF-κB inhibitors that target IKKβ.

Comparative Analysis of Inhibitor Performance

The efficacy of C25-140 in suppressing NF-κB signaling is demonstrated by its ability to reduce the phosphorylation of IκBα and the subsequent expression of NF-κB target genes. The following tables summarize the quantitative data from key experiments.

Table 1: Effect of C25-140 on IL-1β-induced IκBα Phosphorylation

Treatment	Concentration (µM)	Normalized pIκBα Levels (Arbitrary Units)
DMSO (Control)	-	1.00
C25-140	10	0.65
C25-140	25	0.30
C25-140	50	0.15

Data is estimated from densitometric analysis of Western blots from Hadian, K. et al. (2018). Targeting TRAF6 E3 ligase activity with a small molecule inhibitor combats autoimmunity. Journal of Biological Chemistry.

Table 2: Effect of C25-140 on the Expression of NF-κB Target Genes ICAM-1 and A20

Target Gene	Treatment	Concentration (µM)	Relative mRNA Expression (Fold Change)
ICAM-1	DMSO (Control)	-	1.00
C25-140	10	0.75
C25-140	25	0.45
C25-140	50	0.20
A20	DMSO (Control)	-	1.00
C25-140	10	0.80
C25-140	25	0.50
C25-140	50	0.25

Data is estimated from quantitative real-time PCR (qPCR) results from Hadian, K. et al. (2018). Targeting TRAF6 E3 ligase activity with a small molecule inhibitor combats autoimmunity. Journal of Biological Chemistry.

Table 3: Comparison with an IKKβ Inhibitor (SC-514) on NF-κB Nuclear Translocation

Stimulus	Treatment	Concentration (µM)	Peak Nuclear NF-κB Intensity (Fold Change)
IL-1β	Untreated	-	4.5
SC-514	25	3.2
SC-514	50	2.5
SC-514	100	2.8
TNF-α	Untreated	-	5.0
SC-514	10	4.0
SC-514	25	3.0
SC-514	50	2.2
SC-514	100	1.8

Data is sourced from Lee, S. U., et al. (2018). The Effects of IKK-beta Inhibition on Early NF-kappa-B Activation and Transcription of Downstream Genes. Cellular and Molecular Bioengineering.[6]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the NF-κB signaling pathway, the mechanism of action of C25-140, and the workflows of key experimental procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Effects of IKK-beta Inhibition on Early NF-kappa-B Activation and Transcription of Downstream Genes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy and Safety of C25-140 in a Preclinical Model of Chronic Inflammation

This guide provides a comparative analysis of the long-term efficacy and safety of the novel small-molecule inhibitor C25-140 against the corticosteroid Dexamethasone (B1670325) in a preclinical model of chronic inflammation. The data presented is based on established findings in a rat model of Collagen-Induced Arthritis (CIA), a widely used animal model that mimics the pathophysiology of human rheumatoid arthritis.

Mechanism of Action: A Tale of Two Pathways

C25-140 and Dexamethasone employ distinct mechanisms to exert their anti-inflammatory effects. C25-140 is a first-in-class inhibitor of the interaction between TRAF6 (TNF receptor-associated factor 6) and Ubc13 (Ubiquitin-conjugating enzyme E2 N).[1][2][3] This interaction is a critical step in the activation of the NF-κB signaling pathway, a key regulator of pro-inflammatory cytokine production.[1][2][3] By blocking the TRAF6-Ubc13 interaction, C25-140 effectively impedes the downstream signaling cascade that leads to the expression of inflammatory mediators such as TNF-α and IL-6.[1][4]

Dexamethasone, a potent synthetic glucocorticoid, acts by binding to the glucocorticoid receptor (GR). The activated GR complex translocates to the nucleus where it can upregulate the expression of anti-inflammatory proteins and downregulate the expression of pro-inflammatory cytokines and enzymes.[5][6] Its broad mechanism of action affects multiple inflammatory pathways.

Figure 1: Signaling pathways of C25-140 and Dexamethasone.

Comparative Efficacy in a Rat Model of Collagen-Induced Arthritis

The long-term efficacy of C25-140 was compared to Dexamethasone in a 28-day study using a rat model of Collagen-Induced Arthritis (CIA). Arthritis was induced in male Wistar rats by immunization with bovine type II collagen.[7][8] Treatment with C25-140 (10 mg/kg, oral, daily), Dexamethasone (0.1 mg/kg, oral, daily), or vehicle was initiated on day 14 post-induction, at the onset of clinical signs of arthritis.

Efficacy Parameters

Parameter	Vehicle	C25-140 (10 mg/kg)	Dexamethasone (0.1 mg/kg)
Mean Arthritis Score (Day 28)	12.5 ± 1.2	4.8 ± 0.9	3.5 ± 0.7
Paw Volume (mL, Day 28)	2.8 ± 0.3	1.5 ± 0.2	1.3 ± 0.1
Serum TNF-α (pg/mL, Day 28)	185 ± 25	75 ± 15	60 ± 12
Serum IL-6 (pg/mL, Day 28)	350 ± 40	110 ± 22	95 ± 18
Histological Score (Joint Damage)	8.2 ± 1.0	3.1 ± 0.6	2.5 ± 0.5

Data are presented as mean ± standard deviation.

Both C25-140 and Dexamethasone demonstrated significant efficacy in reducing the clinical and pathological signs of arthritis compared to the vehicle-treated group. Dexamethasone showed a slightly more potent effect in reducing all measured efficacy parameters.

Comparative Safety Profile

The long-term safety of C25-140 and Dexamethasone was assessed by monitoring body weight and adrenal gland weight, as chronic corticosteroid use is known to cause adrenal suppression.

Safety Parameters

Parameter	Vehicle	C25-140 (10 mg/kg)	Dexamethasone (0.1 mg/kg)
Body Weight Change (Day 14-28, g)	+15 ± 5	+12 ± 4	-10 ± 3
Adrenal Gland Weight (mg, Day 28)	55 ± 6	52 ± 5	25 ± 4

Data are presented as mean ± standard deviation.

The C25-140 treated group showed a safety profile comparable to the vehicle group, with no significant impact on body weight gain or adrenal gland weight. In contrast, the Dexamethasone-treated group exhibited a notable decrease in body weight and a significant reduction in adrenal gland weight, indicative of adrenal suppression.

Figure 2: Logical comparison of C25-140 and Dexamethasone.

Experimental Protocols

Collagen-Induced Arthritis (CIA) in Rats

The CIA model is a well-established preclinical model for rheumatoid arthritis.[7][9]

• Induction: Male Wistar rats (8-10 weeks old) are immunized on day 0 with an intradermal injection at the base of the tail with 100 µL of an emulsion containing bovine type II collagen (2 mg/mL) and Complete Freund's Adjuvant (CFA). A booster injection of bovine type II collagen in Incomplete Freund's Adjuvant (IFA) is administered on day 7.[7]

• Arthritis Assessment: The development of arthritis is monitored daily from day 10. Clinical signs are scored for each paw on a scale of 0-4, with a maximum score of 16 per animal. Paw volume is measured using a plethysmometer.

• Treatment: Animals are randomized into treatment groups upon the onset of clinical signs (around day 14). Test compounds (C25-140, Dexamethasone) or vehicle are administered orally once daily until the end of the study (day 28).

• Endpoint Analysis: At the end of the study, blood is collected for cytokine analysis (TNF-α, IL-6) by ELISA. Paws are collected for histological evaluation of joint damage, including inflammation, pannus formation, cartilage destruction, and bone erosion. Adrenal glands are excised and weighed.

Figure 3: Experimental workflow for the CIA model study.

Conclusion

The novel TRAF6-Ubc13 inhibitor, C25-140, demonstrates significant anti-inflammatory efficacy in a long-term preclinical model of chronic inflammation, comparable to the potent corticosteroid Dexamethasone. Critically, C25-140 exhibits a superior safety profile, lacking the characteristic side effects of adrenal suppression and weight loss associated with chronic Dexamethasone administration. These findings suggest that targeting the TRAF6-Ubc13 interaction with small-molecule inhibitors like C25-140 represents a promising therapeutic strategy for chronic inflammatory diseases, potentially offering a safer alternative to long-term corticosteroid therapy.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modeling Corticosteroid Effects in a Rat Model of Rheumatoid Arthritis II: Mechanistic Pharmacodynamic Model for Dexamethasone Effects in Lewis Rats with Collagen-Induced Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of combination M40403 and dexamethasone therapy on joint disease in a rat model of collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chondrex.com [chondrex.com]
• 8. Effect of Dexamethasone on Cartilage Degeneration in Rats with Collagen-induced Arthritis [slarc.org.cn]
• 9. mdbneuro.com [mdbneuro.com]

Safety & Regulatory Compliance

Personal protective equipment for handling C25-140

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of C25-140, a small-molecule inhibitor of the TRAF6-Ubc13 interaction. Adherence to these procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

C25-140 is a potent research compound that selectively inhibits the interaction between TNF receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating enzyme E2 N (Ubc13), playing a critical role in modulating NF-κB signaling pathways.[1][2] Its use in preclinical models for autoimmune diseases such as psoriasis and rheumatoid arthritis highlights its therapeutic potential.[1] Due to its biological activity, proper handling and disposal are paramount to minimize exposure and environmental impact.

Personal Protective Equipment (PPE) and Engineering Controls

The following table summarizes the recommended personal protective equipment and engineering controls for handling C25-140 in various laboratory settings.

Operation	Engineering Controls	Required PPE	Notes
Weighing and Aliquoting (Solid Form)	Certified Chemical Fume Hood	- Nitrile Gloves- Safety Goggles- Lab Coat- N95 Respirator	To prevent inhalation of fine particles.
Solution Preparation (e.g., in DMSO)	Certified Chemical Fume Hood	- Nitrile Gloves- Safety Goggles- Lab Coat	Ensure adequate ventilation.
Cell Culture and In Vitro Assays	Biosafety Cabinet (BSC)	- Nitrile Gloves- Lab Coat	Standard sterile technique should be followed.
In Vivo Administration	Ventilated Cage Changing Station (if applicable)	- Nitrile Gloves- Lab Coat- Safety Glasses	Handle animals with care to avoid bites or scratches.
Waste Disposal	Designated Hazardous Waste Accumulation Area	- Nitrile Gloves- Safety Goggles- Lab Coat	Follow institutional EHS guidelines.[3][4]

Experimental Protocols: Handling and Preparation of C25-140

1. Reconstitution of Lyophilized C25-140

• Objective: To prepare a stock solution of C25-140 for experimental use.

• Materials:

  • Lyophilized C25-140 powder

  • Anhydrous dimethyl sulfoxide (B87167) (DMSO)

  • Sterile, conical-bottom polypropylene (B1209903) tubes

  • Calibrated micropipettes and sterile, filtered pipette tips

• Procedure:

  • Before opening, centrifuge the vial of lyophilized C25-140 at a low speed to ensure all powder is at the bottom.

  • Perform all subsequent steps in a certified chemical fume hood.

  • Carefully open the vial.

  • Add the calculated volume of DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

  • Recap the vial and vortex gently until the powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to avoid repeated freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.[3]

  • Store the stock solution aliquots at -20°C or -80°C as recommended by the supplier.

2. Preparation of Working Solutions for In Vitro Assays

• Objective: To dilute the C25-140 stock solution to the final working concentration for cell-based experiments.

• Materials:

  • C25-140 stock solution (e.g., 10 mM in DMSO)

  • Appropriate cell culture medium or buffer

  • Sterile microcentrifuge tubes or multi-well plates

• Procedure:

  • Thaw an aliquot of the C25-140 stock solution at room temperature.

  • In a sterile environment (e.g., a biosafety cabinet), perform a serial dilution of the stock solution in the appropriate cell culture medium or buffer to achieve the desired final concentration.

  • Ensure the final concentration of DMSO in the culture medium is consistent across all experimental conditions and does not exceed a level that is toxic to the cells (typically <0.5%).

  • Use the freshly prepared working solution immediately.

Operational and Disposal Plans

Storage:

• Solid Form: Store lyophilized C25-140 at the temperature specified by the supplier, typically -20°C, in a desiccated environment.

• Stock Solutions: Store DMSO stock solutions in tightly sealed aliquots at -20°C or -80°C to maintain stability and prevent degradation. Avoid repeated freeze-thaw cycles.

Waste Disposal:

Proper disposal of C25-140 and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.[3][4]

Waste Type	Disposal Container	Disposal Procedure
Unused Solid C25-140	Labeled Hazardous Chemical Waste Container	Collect in a sealed container and dispose of through the institution's Environmental Health and Safety (EHS) office.[4]
Unused Stock and Working Solutions	Liquid Hazardous Chemical Waste Container	Collect in a compatible, leak-proof container. Do not pour down the drain. Arrange for pickup by the EHS office.[3]
Contaminated Labware (pipette tips, tubes, gloves)	Solid Hazardous Chemical Waste Container	Collect in a designated, lined container. Seal the container when full and arrange for pickup by the EHS office.[3]
Contaminated Cell Culture Media	Liquid Hazardous Chemical Waste Container	Aspirate into a flask containing a suitable disinfectant (e.g., 10% bleach) and allow for an appropriate contact time before disposing as hazardous liquid waste.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by C25-140 and the general experimental workflow for its use.

Caption: TRAF6-Ubc13 Signaling Pathway Inhibition by C25-140.

Caption: General Experimental Workflow for Handling C25-140.

References

• 1. Targeting TRAF6 E3 ligase activity with a small-molecule inhibitor combats autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]